Sodium tripolyphosphate

• IUPAC Name: pentasodium;[oxido(phosphonatooxy)phosphoryl] phosphate
• InChI: InChI=1S/5Na.H5O10P3/c;;;;;1-11(2,3)9-13(7,8)10-12(4,5)6/h;;;;;(H,7,8)(H2,1,2,3)(H2,4,5,6)/q5*+1;/p-5
• InChI Key: HWGNBUXHKFFFIH-UHFFFAOYSA-I
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: Na5P3O10, Na5O10P3
• Related CAS: 10380-08-2 (Parent)
• DSSTOX Substance ID: DTXSID9036307
• Molecular Weight: 367.86 g/mol
• Physical Description: Dry Powder; Dry Powder, Liquid; NKRA; Other Solid; Pellets or Large Crystals, White, slightly hygroscopic granules or powder, Slightly hygroscopic solid; [Merck Index] White granules; [MSDSonline], WHITE CRYSTALS OR POWDER.
• Solubility: Freely soluble in water. Insoluble in ethanol, Sol in water (g/100 ml) at 25 °C: 20; at 100 °C: 86.5, Solubility in water, g/100ml at 25 °C: 14.5
• Density: 2.52 g/cm³
• Impurities: May contain up to 10% pyrophosphate & up to 5% trimetaphosphate.
• Color/Form: White powder, Two crystalline forms of anhydrous salt (transition point 417 °C)
• CAS No.: 7758-29-4, 13573-18-7, 9010-08-6
• Melting Point: 622 °C

Description

Sodium Tripolyphosphate (STPP), an inorganic polyphosphate with the formula Na₅P₃O₁₀, is a versatile reagent with significant applications across materials science, food technology, and microbiological research. This compound serves as a highly effective crosslinking agent for biopolymers. Recent studies have demonstrated its use in developing chitosan-based composite films, where it improves mechanical strength, water resistance, and thermal stability, making it valuable for creating advanced food packaging materials . In food science research, STPP is utilized to modify the physicochemical properties of plant-based proteins. Studies on low-moisture extrusion of rapeseed and soybean protein blends show that STPP enhances protein-protein interactions, increases rehydration rates, and improves the overall texture and expansion characteristics of meat analogues . Furthermore, STPP exhibits selective antimicrobial activity. Research indicates it can significantly inhibit the growth and biofilm formation of Gram-negative periodontal pathogens, such as Porphyromonas gingivalis and Fusobacterium nucleatum , while being less detrimental to commensal oral bacteria, suggesting potential for targeted antimicrobial applications . Its multifunctionality also extends to roles as a dispersant, water softener, and sequestrant in industrial process research. This product is intended for laboratory research and industrial development purposes only. It is strictly labeled "For Research Use Only" (RUO) and is not intended for diagnostic, therapeutic, or personal use.

Synthesis and Production Methodologies of Sodium Tripolyphosphate

Industrial Synthesis Pathways for Sodium Tripolyphosphate

The industrial production of this compound is primarily achieved through the neutralization of phosphoric acid with a sodium-containing base, followed by a high-temperature condensation reaction. The methodologies are broadly classified into one-step and two-step processes, with ongoing advancements leading to more efficient synthesis routes.

One-Step and Two-Step Production Processes of this compound

The traditional approaches to STPP synthesis are the two-step and one-step methods.

The two-step process , also known as the classic spray method, begins with the reaction of phosphoric acid with a sodium alkali, such as sodium carbonate (soda ash) or sodium hydroxide, to form a solution containing monosodium phosphate (B84403) (MSP) and disodium (B8443419) phosphate (DSP). agchemigroup.eu This neutralization step is carefully controlled to achieve a specific molar ratio of sodium to phosphorus. The resulting orthophosphate solution is then dried, typically in a spray dryer, and subsequently calcined in a rotary kiln at elevated temperatures to induce condensation and form this compound. agchemigroup.euicm.edu.pl

The one-step process integrates the neutralization, drying, and calcination stages. bibliotekanauki.pl In this method, a slurry of sodium orthophosphates is directly fed into a spray drying tower where it encounters hot gases. This simultaneous drying and thermal condensation streamlines the production of STPP. agchemigroup.eu

Advancements in Dry Single-Stage Synthesis of this compound

Recent innovations have focused on a dry single-stage synthesis method to improve efficiency and reduce the environmental footprint of STPP production. researchgate.net This process involves mixing reacting substrates, such as concentrated wet-process phosphoric acid and solid sodium carbonate, with a recycled portion of the final STPP product in a mixer. researchgate.net The resulting "quasi-dry" mixture is then calcined in a rotary kiln. researchgate.net This approach eliminates several energy-intensive steps of the classic method, including the two-stage neutralization, filtration, evaporation, and the spray drying of the orthophosphate solution. researchgate.net

Comparative Analysis of this compound Production Routes: Technical and Environmental Considerations

The selection of a production route for this compound involves a balance of technical, economic, and environmental factors.

Production Route	Technical and Economic Considerations	Environmental Considerations
Two-Step (Classic Spray) Process	Well-established technology. Higher energy consumption due to separate drying and calcination steps. researchgate.net	Higher potential for dust and gas emissions. icm.edu.pl Greater energy consumption contributes to a larger carbon footprint. tcc-ofc.com
One-Step Process	Combines drying and calcination, potentially reducing equipment footprint.	Energy-intensive due to the need for large volumes of hot air for spray drying.
Dry Single-Stage Synthesis	Lower production costs by over 10% compared to the classic method. researchgate.neticm.edu.pl Eliminates the need for a spray dryer, reducing investment costs. icm.edu.pl Offers significant energy savings. icm.edu.plproquest.com	Lower environmental impact due to reduced energy consumption and elimination of certain process steps. icm.edu.pld-nb.info The elimination of the spray drying stage completely removes the emission of alkaline dust. icm.edu.pl

Raw Material Precursors and Reaction Stoichiometry in this compound Synthesis

The fundamental raw materials for STPP synthesis are a phosphorus source, typically phosphoric acid (H₃PO₄), and a sodium source, most commonly sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH). agchemigroup.eu The quality of these raw materials, particularly the phosphoric acid derived from wet processes, can introduce impurities that may affect the final product. google.com

The stoichiometry of the reaction is critical and requires a precise sodium to phosphorus (Na/P) molar ratio of 5:3 (approximately 1.67) to form this compound (Na₅P₃O₁₀). icm.edu.plicm.edu.pl This is achieved by creating a mixture of monosodium phosphate (NaH₂PO₄) and disodium phosphate (Na₂HPO₄) in a 1:2 molar ratio. icm.edu.plmade-in-china.com

The key chemical reactions are:

Neutralization: 6H₃PO₄ + 5Na₂CO₃ → 2NaH₂PO₄ + 4Na₂HPO₄ + 5CO₂ + 5H₂O icm.edu.pl

Condensation during drying and calcination: The mixture of orthophosphates first condenses to form pyrophosphates. icm.edu.pl 2NaH₂PO₄ + 4Na₂HPO₄ → Na₂H₂P₂O₇ + 2Na₄P₂O₇ + 3H₂O icm.edu.pl Subsequently, the pyrophosphates condense to form this compound. icm.edu.pl Na₂H₂P₂O₇ + 2Na₄P₂O₇ → 2Na₅P₃O₁₀ + H₂O icm.edu.pl

Process Optimization and Integration in this compound Manufacturing

Efforts to optimize STPP production focus on improving energy efficiency, reducing costs, and minimizing environmental impact.

Application of Process Integration Methods for this compound

The core of this approach lies in analyzing the entire production process as an interconnected system rather than a series of isolated unit operations. Methodologies like Pinch Analysis are central to this strategy. Pinch Analysis is a thermodynamic-based technique used to minimize energy consumption by calculating the most efficient heat recovery targets and achieving them through the optimal design of heat exchanger networks. By representing process data as a set of energy flows, composite curves are generated for all hot streams (releasing heat) and cold streams (requiring heat). The point of closest approach between these curves, the "pinch point," is critical for designing a heat recovery system that minimizes the need for external utilities, thereby reducing energy costs. This integrated approach allows for a comprehensive evaluation of energy flow, leading to targeted improvements in the STPP manufacturing process.

Granulation and Crystallization Control in this compound Production

The physical properties of this compound, particularly its bulk density and the ratio of its crystalline phases (Form I and Form II), are critical for its performance in various applications, especially in detergents. Form I is the high-temperature phase, while Form II is the low-temperature phase; they differ in their rate of hydration. icm.edu.pl Consequently, precise control over the granulation and crystallization steps during production is essential to manufacture STPP with desired characteristics.

Standard production methods often yield STPP with a bulk density of around 0.54 kg/dm ³, which may be too low for certain applications. researchgate.net Various techniques have been developed to increase this density and to control the crystalline composition. These methods involve the careful manipulation of process parameters during the calcination of the sodium orthophosphate mixture. Key variables that are controlled include calcination temperature, residence time, the pH of the initial orthophosphate solution, and the moisture content of the material entering the calcination stage. researchgate.netcdnsciencepub.com

Experimental studies have been designed to systematically investigate the influence of key process parameters on the final properties of STPP. These experiments focus on manipulating variables to produce a granular product with high bulk density and a controlled crystalline phase composition.

One successful experimental approach involves mixing dried sodium phosphates with recycled STPP sub-grains and a specific proportion of water before calcination. researchgate.net This mixture is then calcined for a set duration at carefully selected temperatures to target the desired crystalline form. Calcination at 400°C favors the formation of Form II, while a higher temperature of 550°C is used to produce Form I. researchgate.net This method has been shown to produce granular STPP with a high bulk density in the range of 1.04–1.07 kg/dm ³. researchgate.net

Another experimental design focuses on producing STPP with a very high percentage of the Form II phase. This process involves atomizing and flash-drying a solution of mono- and di-sodium orthophosphate to a low water content (approx. 0.5%), followed by a controlled humidification step to raise the water content to about 2%. google.com The subsequent calcination under specific conditions (e.g., 2 hours at 330°C) yields a product that is at least 96% Form II. google.com

The effect of calcination temperature on the final phase composition is a critical factor in these experimental designs. Research confirms that calcination at temperatures between 350°C and 450°C primarily yields Form II STPP. icm.edu.pl As the temperature increases to 500°C, a mixture of Form I and Form II is observed, and by 550°C, the product is composed exclusively of Form I. icm.edu.pl The pH of the initial orthophosphate solution is another significant variable; one study found that at a pH of 6.48, pure Form I or Form II could be obtained by setting the calcination temperature to 560°C or 340°C, respectively. researchgate.net

The following tables summarize the findings from these experimental designs:

Parameter	Value	Outcome	Source
Calcination Temperature	400°C	High content of Form II	researchgate.net
Calcination Temperature	550°C	High content of Form I	researchgate.net
Bulk Density Achieved	1.04 - 1.07 kg/dm ³	High-density granular product	researchgate.net
Initial Mixture	Dried sodium phosphates, recycled STPP, water	Granulated "heavy" STPP	researchgate.net

Table 1: Experimental Parameters for High Bulk Density STPP

Parameter	Value	Outcome	Source
Initial Drying	Flash drying to ~0.5% water	Preparation for humidification	google.com
Humidification	Increase water content to ~2%	Critical step for Form II formation	google.com
Calcination Condition	2 hours at 330°C	≥96% Form II STPP	google.com
Initial Solution pH	6.48	Pure Form II STPP	researchgate.net
Calcination Temperature	340°C	Pure Form II STPP	researchgate.net

Table 2: Experimental Parameters for High Form II STPP Content

Following experimental investigation, statistical modeling is employed to analyze the collected data and establish quantitative relationships between process variables and product attributes. This approach is essential for process optimization, allowing producers to predict product quality and implement effective control strategies without relying solely on iterative, trial-and-error experimentation.

In the context of STPP production, a predictive model can be developed using the data from the experimental designs described previously. The process parameters serve as the input variables (or factors), while the measured product characteristics are the output variables (or responses).

Input Variables (X): Calcination temperature, calcination time, initial water content, pH of the orthophosphate solution, mass ratio of recycled material.

Output Variables (Y): Bulk density, percentage of Form I, percentage of Form II, particle size distribution.

A mathematical model is constructed to represent the relationship between these inputs and outputs (Y = f(X)). This model can take various forms, from simple linear regression to more complex nonlinear equations, depending on the system's behavior. The goal is to create an equation that accurately projects the response (e.g., bulk density) into the space of the process parameters. This allows for the prediction of how changes in input variables will affect the final product characteristics.

Such models enable manufacturers to perform "what-if" analyses and identify the optimal operating conditions to consistently achieve specific product specifications. For instance, the model could determine the precise calcination temperature and moisture content required to maximize the yield of Form II while achieving a target bulk density of 0.95 kg/dm ³. By understanding the statistical significance and interaction effects of different parameters, process knowledge is significantly enhanced, leading to more robust and reliable manufacturing operations.

Mechanistic Investigations of Sodium Tripolyphosphate Interactions

Chelating Mechanisms of Sodium Tripolyphosphate with Metal Ions

This compound (STPP) is a polyphosphate that exhibits significant chelating ability with various metal ions. nih.gov This property stems from the capacity of the tripolyphosphate anion (P₃O₁₀⁵⁻) to form stable, soluble complexes with multivalent cations, effectively sequestering them in solution. atamanchemicals.comvaia.com The process involves the donation of electron pairs from the oxygen atoms of the phosphate (B84403) groups to the metal ion, forming coordinate bonds. This sequestration prevents the metal ions from participating in undesirable reactions, such as forming insoluble salts. atamanchemicals.comvaia.com

The interaction between the tripolyphosphate anion and divalent or trivalent metal ions results in the formation of stable, water-soluble complexes. The strength of these complexes is indicated by their stability constants (log K), where a higher value signifies a more tightly bound complex. nouryon.com

STPP effectively chelates key metal ions such as calcium (Ca²⁺), magnesium (Mg²⁺), copper (Cu²⁺), and iron (Fe³⁺). atamanchemicals.comnouryon.com The chelation of calcium and magnesium is particularly important in water softening applications, as it prevents these ions from forming hard water precipitates. vaia.com In the case of magnesium, the equilibrium constant for the formation of the MgP₃O₁₀³⁻ complex is very large (4.0 x 10⁸), indicating a strong preference for the product side of the reaction. vaia.com Similarly, STPP forms stable complexes with Ca²⁺, which is critical in applications like preventing the precipitation of calcium carbonate. publish.csiro.auresearchgate.net

The interaction with iron and copper ions is also significant. STPP can sequester these metal ions, which can otherwise catalyze oxidative degradation in various systems. phosphatesfacts.orgnih.gov The stability of these metal-STPP complexes generally follows the Irving-Williams order for divalent metals. nih.gov

Below is a table of stability constants for STPP with various metal ions.

Metal Ion	Stability Constant (log₁₀ βML)
Mg²⁺	5.2 nouryon.com
Ca²⁺	5.9 nouryon.com
Mn²⁺	7.6 nouryon.com
Fe³⁺	15.3 nouryon.com
Co²⁺	6.20 nih.gov
Ni²⁺	6.25 nih.gov
Cu²⁺	8.45 nih.gov, 13.1 nouryon.com
Zn²⁺	7.20 nih.gov
Cd²⁺	6.25 nih.gov

Table showing the stability constants (log K) for complexes of various metal ions with the tripolyphosphate anion (P₃O₁₀⁵⁻). A higher value indicates a stronger complex. nouryon.comnih.gov

The effectiveness of this compound as a chelating agent is highly dependent on the pH of the solution. phosphatesfacts.orgcarusllc.com STPP demonstrates optimal chelating performance in alkaline environments, while its efficacy diminishes at a neutral or acidic pH. phosphatesfacts.orgcarusllc.com For instance, the addition of STPP to muscle tissue systems has been shown to increase the pH, which in turn contributes to its ability to inhibit lipid oxidation by sequestering metal ions. nih.gov An increase in pH from 5.95 to 6.33 upon the addition of 0.3% STPP was observed to decrease the auto-oxidation of hemoglobin. nih.gov

The concentration of STPP also plays a crucial role. Studies on calcium carbonate suspensions have shown that both STPP and tetrasodium (B8768297) pyrophosphate (TSPP) exhibit strong calcium binding capacity, with their performance being influenced by their concentration in the solution. publish.csiro.auresearchgate.net

However, the stability of STPP itself is affected by pH and temperature. In aqueous solutions, polyphosphates undergo hydrolysis, or reversion, breaking down into shorter-chain phosphates like pyrophosphate and eventually non-chelating orthophosphates. carusllc.comheraproject.com This hydrolysis process is accelerated by lower pH values and higher temperatures. phosphatesfacts.orgcarusllc.com At a pH of 7 and a temperature of 20°C, the breakdown is relatively slow, but it increases significantly under more acidic or hotter conditions, reducing the long-term effectiveness of STPP as a sequestering agent. phosphatesfacts.orgheraproject.com

This compound interacts with various biological macromolecules, particularly proteins. In meat products, STPP's ability to increase the pH and chelate metal ions helps to stabilize proteins like hemoglobin and myoglobin (B1173299), thereby inhibiting lipid oxidation. nih.gov The mechanism involves increasing the net negative charge of myofibrillar proteins, which reduces filament packing. nih.gov Studies have shown that STPP can reduce the formation of metmyoglobin, a pro-oxidant, in part by increasing the pH of the muscle tissue. nih.gov

In dairy systems, STPP interacts with casein, a major milk protein. The hydrolysis of STPP in milk and calcium caseinate solutions is influenced by temperature and the surrounding matrix. oup.com The hydrolysis begins at lower temperatures in milk (50°C) and calcium caseinate (40-60°C) compared to water (70°C), indicating that the biological components influence the reaction. oup.com The high buffering capacity of proteins like casein can also affect the local pH, thereby influencing the rate of STPP hydrolysis. oup.com Furthermore, STPP can be used to modify the structure of proteins; for example, phosphoric acid groups from STPP can be incorporated into wheat gluten via covalent bonding, which increases the protein's negative charge and enhances electrostatic repulsion between protein molecules. researchgate.net

Dispersion and Deflocculation Properties of this compound

This compound is a highly effective dispersing agent, or deflocculant, used to stabilize suspensions and prevent the clumping of particles. khonorchem.com This property is fundamental to its application in industries such as ceramics, where it is used to create fluid slips with high solids content. qualicer.org

The primary mechanism by which STPP acts as a dispersant is through electrostatic stabilization. researchgate.nethorizonadmixtures.com When added to an aqueous suspension, STPP dissolves and its tripolyphosphate anion (P₃O₁₀⁵⁻) adsorbs onto the surfaces of suspended particles. khonorchem.comdigitalfire.com This adsorption imparts a significant negative charge to the particles. qualicer.orgdigitalfire.com

This increase in surface charge enhances the electrostatic repulsion between adjacent particles, a phenomenon measured by the zeta potential. water-treatment-chemical.commdpi.com A higher (more negative) zeta potential signifies stronger repulsive forces, which overcome the natural van der Waals attractive forces that cause particles to agglomerate. mdpi.com This repulsion keeps the particles separated and evenly distributed throughout the liquid, resulting in a stable, dispersed suspension with reduced viscosity. researchgate.netwater-treatment-chemical.com This mechanism is effective for various particulate systems, including clays, alumina (B75360), and nanoparticles. qualicer.orgresearchgate.netnih.gov For example, in kaolin (B608303) slurries, the addition of STPP was shown to reduce the zeta potential from -5.4 mV to -15 mV, which explains the resulting particle dispersion. mdpi.com

In the production of ceramics and cement, controlling the rheological properties of slurries is essential. STPP is widely used as a deflocculant to reduce the viscosity and prevent the agglomeration of particles in these formulations. khonorchem.comqualicer.org By inducing electrostatic repulsion, STPP allows for the preparation of highly concentrated, yet fluid, slips, which is economically advantageous. qualicer.org

In cementitious systems, STPP's effectiveness is twofold. It not only increases the electrostatic repulsive forces between cement particles but also chelates divalent cations like Ca²⁺ that are present on the particle surfaces and in the solution. nih.govmdpi.comjinhetec.com These calcium ions can otherwise act as flocculating agents, bridging particles together and causing agglomeration. STPP complexes with these Ca²⁺ ions to form a soluble [CaP₃O₁₀]³⁻ complex. nih.govmdpi.com This complex adsorbs onto the cement particles, further increasing the surface's negative potential and enhancing dispersion. mdpi.comresearchgate.net By preventing particle agglomeration, STPP improves the workability and flowability of the cement paste. mdpi.comjinhetec.com

The table below illustrates the effect of STPP addition on the properties of a pure calcium aluminate cement (PCAC) slurry.

STPP Addition (% by weight)	Yield Stress (Pa)	Zeta Potential (mV) at 10 min
0	> 0.05%	-11.3
0.05	> 0.1%	-13.5
0.1	< 0.05%	-15.2
0.2	Lowest	-18.7
0.4	< 0.1%	-16.4

Table showing the impact of different concentrations of STPP on the yield stress and zeta potential of a pure calcium aluminate cement slurry, demonstrating its dispersing effect. mdpi.comresearchgate.net

Dispersant Role of this compound in Colloidal Suspensions

This compound (STPP) is recognized as a highly effective deflocculant and dispersing agent for various colloidal suspensions, including those of alumina and clays. researchgate.netqualicer.org The primary mechanism behind its dispersant action is the significant increase in electrostatic repulsion between suspended particles. researchgate.netresearchgate.net

The tripolyphosphate anion (P₃O₁₀⁵⁻) is preferentially adsorbed onto the surfaces of particles within the suspension. qualicer.org This adsorption imparts a higher negative charge to the particles, consequently increasing the magnitude of the negative Zeta potential. qualicer.org An elevated Zeta potential is a key determinant in achieving a greater dispersing effect, as it enhances the repulsive forces between adjacent particles, preventing them from aggregating or flocculating due to attractive van der Waals forces. researchgate.netceon.rs This process is often described as an electrosteric stabilization mechanism, where the adsorbed polyphosphate ions create both charge-based and physical (steric) barriers to agglomeration. qualicer.org The result is a more stable, fluid suspension with a high solids content. qualicer.org In alumina suspensions, for instance, the addition of STPP leads to particle repulsion and a corresponding decrease in viscosity until an optimum dosage is reached, which corresponds to the saturation adsorption limit of the dispersant on the particle surfaces. researchgate.net

Rheological Modification by this compound

Alteration of Viscosity and Yield Stress in Cement Pastes by this compound

The influence of this compound on the rheological properties of cement pastes is notably dependent on its concentration. researchgate.net At lower dosages, STPP can decrease the yield stress of the paste. researchgate.net However, at higher concentrations, it can lead to a pronounced increase in viscosity. researchgate.net

STPP functions as a retarder, delaying the early-age hydration of cement. researchgate.netascelibrary.org This retarding effect is achieved through the interaction of phosphate ions with calcium ions (Ca²⁺) released during the initial dissolution of cement minerals. STPP readily forms complexes with Ca²⁺, creating species such as [CaP₃O₁₀]³⁻. mdpi.com These complexes adsorb onto the surface of the cement particles. mdpi.com This adsorption mechanism is central to its rheological impact. The adsorbed layer increases the electrostatic repulsion between cement particles, which improves dispersion and fluidity. mdpi.com

Rheological Behavior of Slurries (Kaolin, Coal-Water, Dams Sediments) in the Presence of this compound

This compound is utilized to modify the flow behavior of various industrial slurries by altering inter-particle forces.

Kaolin Slurries: In concentrated kaolin slurries, particularly in saline environments like seawater, STPP acts as a potent rheological modifier. Seawater typically causes a drastic increase in the yield stress of kaolin suspensions due to the presence of cations (Na⁺, Mg²⁺, Ca²⁺) that promote flocculation. mdpi.com The addition of STPP causes a significant, exponential decay in yield stress. mdpi.comresearchgate.net For example, research has shown a reduction from 231 Pa to 80 Pa with STPP application. mdpi.comresearchgate.net The highly anionic, pentavalent nature of the dissolved STPP increases electrostatic repulsions between the clay particles, overcoming the flocculating effect of the seawater cations and leading to enhanced particle dispersion. mdpi.comresearchgate.netsemanticscholar.org This results in a suspension with a more liquid-like character. researchgate.net

Effect of STPP on Kaolin Slurry Yield Stress in Seawater

Condition	Yield Stress (Pa)	Reference
Reagent-Free	231	mdpi.comresearchgate.net
With STPP (0.53 kg/t)	80	mdpi.comresearchgate.net

Coal-Water Slurries (CWS): STPP is an effective dispersant for preparing CWS. tandfonline.comtandfonline.com Its performance is contingent on factors such as the percentage of solid loading, pH, and dispersant dosage. nmlindia.org A key effect is observed at higher solid loadings (e.g., 30%, 40%, and 50%), where the addition of STPP induces desirable shear-thinning behavior. tandfonline.comnmlindia.org This is in contrast to lower solid loadings (10-20%), which may exhibit shear-thickening (dilatant) behavior regardless of STPP addition. nmlindia.orgnmlindia.org The dispersing action is generally more pronounced at a higher pH (≥8.0), which is attributed to the increased adsorption of the anionic STPP onto the coal particles. tandfonline.comtandfonline.com

Dams Sediments: In the context of hydraulic dredging, STPP can be used to alter the rheology of dam sediments to reduce the friction factor during transport. researcher.lifescite.ai The effect is dose-dependent and exhibits a critical threshold. Below a certain concentration (e.g., < 0.4 wt%), STPP causes a decrease in yield stress and viscosity. researchgate.netresearcher.life However, dosages above this critical point can lead to an increase in these rheological parameters. researchgate.netresearcher.life This reversal is theorized to occur because excess phosphate ions may bind with free water, reducing lubrication between particles and fostering the formation of a denser network structure. researchgate.net

Effect of STPP Dosage on Dam Sediment Rheology

STPP Dosage	Effect on Yield Stress & Viscosity	Reference
Less than critical dose (~0.4 wt%)	Decrease	researchgate.netresearcher.life
Greater than critical dose	Increase	researchgate.netresearcher.life

Impact of this compound on Shear Thinning and Thixotropic Properties

This compound significantly influences the non-Newtonian flow properties of suspensions, specifically shear thinning and thixotropy.

Shear Thinning: The addition of STPP often induces or enhances shear-thinning (pseudoplastic) behavior, where the viscosity of the fluid decreases as the shear rate increases. This is particularly evident in high-solid-content slurries. In coal-water slurries with solid loadings above 20-30%, STPP facilitates a transition from shear-thickening to shear-thinning behavior. tandfonline.comnmlindia.org This is highly advantageous for applications involving pumping and transport. Similarly, in kaolin slurries, the increased particle dispersion and reduction in gel-like structure upon STPP addition result in a more liquid-like, shear-thinning system. mdpi.comresearchgate.net Research on cross-linked potato starch also showed that treatment with low levels of an STPP/STMP mixture resulted in pastes with significantly more pronounced shear-thinning characteristics compared to the native starch. tandfonline.com

Thixotropic Properties: Thixotropy is a time-dependent shear-thinning property, where a fluid's viscosity decreases under shear and then recovers when the shear is removed. The influence of STPP on thixotropy can vary. In studies on dam sediments, the addition of STPP in a specific concentration range (0.2 wt% to 0.8 wt%) was found to increase the thixotropic behavior of the slurry. researchgate.netresearcher.lifescite.ai The modification of inter-particle forces and the formation of a structure that can be broken down by shear and reformed at rest are central to this effect. epj-conferences.orgatlantis-press.com

Adsorption Phenomena and Their Influence on Rheological Characteristics

The modification of rheological properties by this compound is fundamentally governed by its adsorption onto the surfaces of suspended particles. researchgate.net The mechanism involves the anionic tripolyphosphate molecules attaching to surface sites, which significantly increases the negative surface charge of the particles. qualicer.orgmdpi.com

This increase in surface charge enhances the electrostatic repulsive forces between particles, preventing them from forming agglomerates. researchgate.netmdpi.com The direct consequence of this enhanced repulsion is a reduction in the internal friction of the suspension, which manifests as a decrease in viscosity and yield stress. researchgate.netmdpi.com The effectiveness of STPP as a dispersant is directly related to the extent of its adsorption. An optimum dosage typically corresponds to the point where the particle surfaces are saturated with the dispersant, leading to maximum stabilization and minimum viscosity. researchgate.net

Crosslinking Chemistry of this compound

This compound is a polyanionic molecule that serves as an effective non-toxic crosslinking agent, particularly for cationic polymers. researchgate.netntnu.no Its most prominent application in this regard is the crosslinking of chitosan (B1678972), a biopolymer with primary amine groups. researchgate.netaip.org

The crosslinking mechanism is based on ionic gelation. In an acidic solution (pH < 6.5), the amino groups (-NH₂) on the chitosan chains become protonated to form cationic ammonium (B1175870) groups (-NH₃⁺). aip.org When an aqueous solution of STPP is introduced, the negatively charged, multivalent tripolyphosphate anions (P₃O₁₀⁵⁻) interact electrostatically with the positively charged chitosan chains. researchgate.netaip.org This interaction forms ionic cross-links both within and between chitosan molecules, resulting in the formation of a hydrogel matrix or nanoparticles. aip.orgnih.gov

This crosslinking process is highly dependent on pH. nih.gov At a lower pH, ionic interaction is the predominant crosslinking mechanism. ntnu.nonih.gov The resulting cross-linked structure significantly enhances the material's properties, such as its chemical stability. For instance, TPP-crosslinked chitosan membranes become insoluble and stable even in acidic solutions where uncrosslinked chitosan would dissolve. ntnu.no

Beyond chitosan, STPP is also used in combination with reagents like sodium trimetaphosphate (STMP) to cross-link other polymers, such as starch. tandfonline.com This modification introduces phosphate diester bridges between starch chains, altering the structural, pasting, and rheological properties of the starch for various applications. tandfonline.com

Mechanisms of Polyphosphate Crosslinking with Biopolymers (e.g., Alginate, Chitosan, Starch)

This compound is an effective crosslinking agent for numerous biopolymers, a process driven primarily by ionic interactions. scielo.br The crosslinking mechanism is particularly well-documented for chitosan, a polycationic polymer. researchgate.net When dissolved in an acidic solution, the amino groups (-NH2) on the chitosan chains become protonated, acquiring a positive charge (-NH3+). researchgate.netaip.org STPP, being a polyanion (P₃O₁₀⁵⁻), carries multiple negative charges. scielo.brresearchgate.net The electrostatic attraction between the positively charged chitosan and the negatively charged tripolyphosphate ions leads to the formation of ionic crosslinks, creating a stable three-dimensional network. scielo.braip.orgresearchgate.netmdpi.com This spontaneous interaction forms a polyelectrolyte complex. researchgate.netaip.org The pH of the STPP solution is a critical factor, as it influences the degree of ionization of both the chitosan and the phosphate groups, thereby affecting the crosslinking efficiency. researchgate.netbibliotekanauki.plmdpi.com

Similar ionic crosslinking occurs with other biopolymers. In composite films of sodium alginate and chitosan, STPP establishes intermolecular interactions with the polymers. nih.gov For starch, the crosslinking mechanism with STPP is pH-dependent. tandfonline.com Below a pH of 9.0, protonated terminal phosphate groups of STPP can react with the hydroxyl groups of starch. tandfonline.com At a pH above 10, ionized hydroxyls can attack the central phosphate of STPP. tandfonline.com Blends of starch and alginate can also be modified through crosslinking, which involves the formation of intermolecular hydrogen bonds. researchgate.net

Intermolecular Interactions in this compound-Crosslinked Systems

The primary forces governing STPP-crosslinked systems are intermolecular electrostatic interactions. scielo.brresearchgate.netmdpi.com In the case of chitosan, the ionic bonds form between the phosphate groups of TPP and the protonated amine groups of the biopolymer. scielo.br This interaction is confirmed through Fourier-transform infrared spectroscopy (FTIR) analysis, which shows characteristic spectral shifts indicating the linkage between the phosphate and amino moieties. scielo.brmdpi.comnih.gov For instance, studies on chitosan microparticles show new bands appearing around 1150 cm⁻¹ and shifts in the amine-related peaks, evidencing the intermolecular linkage with TPP phosphate groups. scielo.br These ionic interactions are the cornerstone of the network formation within the hydrogel or film. researchgate.net In addition to strong ionic bonds, other interactions such as hydrogen bonding can also play a role in stabilizing the crosslinked structure, for example, in starch-alginate blends. researchgate.net

Influence of Crosslinking Density on Material Properties

The density of crosslinks, which can be controlled by factors like crosslinker concentration and reaction time, significantly dictates the final properties of the material. mdpi.comresearchgate.net An increase in crosslinking density generally imparts greater rigidity and thermal stability to the polymer network. nih.govconicet.gov.ar

Research on kaolin/chitosan composite membranes demonstrated that increasing the crosslinking time with STPP enhanced mechanical strength and stability in acidic conditions. mdpi.com However, this also led to a denser surface, a decrease in pore size from 160 to 15 nm, and reduced water permeance. mdpi.com Similarly, studies on linear polyethyleneimine hydrogels showed that incorporating TPP increased the material's resistance to deformation and enhanced its thermal degradation temperature due to the limited mobility of the more densely crosslinked polymer chains. conicet.gov.ar Conversely, properties like swelling and water retention tend to decrease with higher crosslinking density. researchgate.netconicet.gov.ar In sodium alginate-chitosan films, the addition of STPP led to a decrease in the swelling index. nih.gov However, the effect on tensile strength can be complex; one study reported a decrease in tensile strength alongside an increase in elongation at break with STPP incorporation. nih.gov

Table 1: Effect of STPP Crosslinking Density on Biopolymer Material Properties

Property	Effect of Increased Crosslinking Density	Observed In	Citation
Mechanical Strength / Rigidity	Increase	Kaolin/Chitosan Membranes, PEI Hydrogels	mdpi.comconicet.gov.ar
Thermal Stability	Increase	Sodium Alginate-Chitosan Films, PEI Hydrogels	nih.govconicet.gov.ar
Swelling / Water Absorption	Decrease	Chitosan Films, Sodium Alginate-Chitosan Films	scielo.brnih.govresearchgate.net
Pore Size / Permeability	Decrease	Kaolin/Chitosan Membranes	mdpi.com

Antioxidant and Antimicrobial Action of this compound

STPP exhibits significant antioxidant and antimicrobial properties, which are primarily linked to its ability to chelate metal ions and modulate pH.

Inhibition of Lipid Oxidation Through Iron Chelation and pH Modulation by this compound

STPP is an effective secondary antioxidant that functions by chelating pro-oxidant metal ions, particularly iron. nih.govaocs.org Free metal ions like ferrous iron (Fe²⁺) can catalyze the decomposition of hydroperoxides, generating free radicals that propagate lipid oxidation. aocs.org STPP strongly binds with these metal cations, sequestering them and preventing them from participating in these oxidative reactions. nih.govaocs.orgstppgroup.com Studies on cooked turkey meat showed that samples treated with STPP had lower levels of nonheme iron and reduced rancid flavors compared to controls. capes.gov.br

The antioxidant mechanism of STPP is twofold. Firstly, its strong chelating ability inactivates free iron. nih.gov It has been shown to effectively inhibit lipid oxidation mediated by hemoglobin in muscle systems. nih.gov Secondly, STPP can increase the pH of the system. nih.gov In muscle foods, a higher pH can inhibit the auto-oxidation of heme proteins like myoglobin and hemoglobin into their pro-oxidant met-forms (metmyoglobin and methemoglobin), further reducing the rate of lipid oxidation. nih.gov

Antimicrobial Effects of this compound Against Bacterial Species

STPP demonstrates broad-spectrum antimicrobial activity against various Gram-positive and Gram-negative bacteria. nih.govnih.govresearchgate.netresearchgate.net Its efficacy has been reported against oral pathogens such as Porphyromonas gingivalis, Prevotella intermedia, and Fusobacterium nucleatum, as well as food spoilage bacteria like Pseudomonas spp. and Brochothrix thermosphacta. nih.govresearchgate.net The primary antimicrobial mechanism is attributed to the sequestration of divalent metal cations (like Mg²⁺ and Ca²⁺) that are essential for maintaining the structural integrity of the bacterial cell wall and outer membrane. researchgate.netscienceopen.com By chelating these ions, STPP can disrupt the cell membrane, leading to cell lysis in some Gram-positive bacteria or increased permeability in Gram-negative bacteria. nih.govscienceopen.com

Even at sub-inhibitory concentrations, STPP can significantly reduce the formation of bacterial biofilms. nih.govresearchgate.net Transcriptome analysis of Porphyromonas gulae revealed that STPP influenced the expression of genes related to the biosynthesis of thiamine, ubiquinone, and peptidoglycan, indicating multiple modes of action beyond simple membrane disruption. nih.govresearchgate.net

Table 2: Documented Antimicrobial Activity of this compound

Bacterial Species	Gram Stain	Effect	Citation
Porphyromonas gingivalis	Negative	Inhibited	nih.gov
Prevotella intermedia	Negative	Inhibited	nih.gov
Fusobacterium nucleatum	Negative	Inhibited	nih.gov
Porphyromonas gulae	Negative	Inhibited, Biofilm formation decreased	nih.govresearchgate.net
Staphylococcus aureus	Positive	Inhibited	nih.govscienceopen.com
Salmonella Typhimurium	Negative	Reduced	researchgate.net
Pseudomonas spp.	Negative	Reduced	researchgate.net

Surface Activity and Interfacial Phenomena Mediated by this compound

STPP is classified as a surface-active agent and is a key component in many detergents and cleaning products. stppgroup.comatamanchemicals.comatamanchemicals.com Its functionality in these applications stems from its ability to influence phenomena at interfaces. An interface is the boundary between two immiscible phases, such as liquid-solid or liquid-gas. uomustansiriyah.edu.iq

One of the primary roles of STPP is as a "builder" in detergents, where it enhances cleaning efficiency by softening water. stppgroup.comatamanchemicals.comvaia.com It accomplishes this by sequestering calcium and magnesium ions, which are responsible for water hardness. stppgroup.comvaia.com This action prevents the deactivation of anionic surfactants by these ions, allowing the surfactants to perform more effectively at reducing surface tension. stppgroup.comvaia.com

Furthermore, STPP acts as an excellent dispersing and suspending agent. stppgroup.comatamanchemicals.com In concentrated kaolin slurries prepared in seawater, the addition of STPP caused a significant reduction in yield stress by increasing the electrostatic repulsion between the clay particles. mdpi.com The highly charged pentavalent STPP anion adsorbs onto the particle surfaces, counteracting the screening effect of the high salt concentration and promoting dispersion. mdpi.com This ability to stabilize colloids and suspend soils is crucial for its function in detergents, preventing dirt from redepositing onto surfaces. stppgroup.com Its mild chelating and surfactant properties are also utilized in oral care products to help interfere with the integrity of the stained pellicle on tooth enamel. heraldopenaccess.us

Synergistic Effects of this compound with Surfactants

This compound exhibits a strong synergistic effect when combined with surfactants. nih.gov This synergy is primarily attributed to its function as a "builder" in detergent formulations, which enhances the cleaning efficacy of surfactants in hard water. wikipedia.org Hard water contains divalent cations, such as magnesium (Mg²⁺) and calcium (Ca²⁺), which can deactivate anionic surfactants. STPP, being a potent, highly-charged chelating agent, effectively binds to these metal ions, forming stable complexes. nih.govwikipedia.org This sequestration prevents the cations from interfering with the surfactant molecules, allowing them to perform their cleaning function optimally. wikipedia.org

Further research into builder systems for detergents investigated compositions with reduced STPP content. One study examined a system comprising sesquicarbonate, sodium disilicate, and only 10% STPP. This formulation was tested with various surfactants, including linear alkylbenzene sulfonate (LAS), alpha-olefin sulfonate (AOS), sodium dodecyl sulfate (B86663) (K12), and an alcohol ethoxylate (AEO-9). The results demonstrated effective soil removal, indicating that even at lower concentrations, STPP's synergistic action with both anionic and nonionic surfactants contributes significantly to cleaning performance. researchgate.net The mechanism involves STPP preventing the deactivation of surfactants and aiding in the dispersion of soil particles.

The table below summarizes findings on the interaction between a modified layered sodium disilicate builder (Al-δ-Na₂Si₂O₅) and various surfactants, a process relevant to detergent formulation where STPP synergy is key.

Surfactant	Interaction Outcome with Al-δ-Na₂Si₂O₅	Relative Crystallinity Increase
LAS	Remained as δ phase (structure protected)	28%
K12	Changed to a mixed phase (structure partially protected)	26%
AOS	Changed to a mixed phase	Not specified
AEO-9	Changed to a mixed phase	Not specified
Compared to a blank sample without surfactant under the same conditions. researchgate.net

Formation of Protective Films for Corrosion Inhibition by this compound

This compound is an effective corrosion inhibitor for various metals, including steel and copper, primarily through the formation of a protective surface film. chemical-sales.cominoe.roallenpress.com This film acts as a physical barrier, isolating the metal from the corrosive environment. inoe.ro The mechanism of inhibition is often of a mixed anodic-cathodic nature, meaning it suppresses both the anodic metal dissolution and the cathodic oxygen reduction reactions. inoe.roresearchgate.netbohrium.com

For steel in acidic or chloride-contaminated environments, the inhibition mechanism involves the adsorption of STPP onto the metal surface. inoe.robohrium.com This adsorption process has been found to follow the Langmuir adsorption isotherm, which suggests the formation of a monolayer of inhibitor on the surface. inoe.roinoe.ro The adsorption is driven by the interaction between the oxygen atoms of the polyphosphate and the iron (Fe) atoms on the steel surface, forming strong chemical bonds. bohrium.com Furthermore, STPP can chelate with dissolved metal cations, such as Fe²⁺, to form a metal-inhibitor complex. inoe.roresearchgate.net This complex can precipitate onto the surface, contributing to the protective film. inoe.ro UV-vis studies have confirmed the formation of a soluble Fe-STPP complex, which aids in creating the adhesive film. inoe.ro

Research on mild steel in 1 M hydrochloric acid (HCl) demonstrated that STPP provides significant protection. The inhibition efficiency was found to increase with inhibitor concentration, reaching a maximum at a specific threshold. inoe.roresearchgate.net

The following tables present data from potentiodynamic polarization and weight loss measurements of mild steel in 1 M HCl with varying concentrations of STPP.

Table 1: Inhibition Efficiency and Corrosion Rate of Mild Steel

Data from weight loss measurements after 24 hours of immersion at 298K.

STPP Concentration (M)	Weight Loss (mg)	Corrosion Rate (mm/y)	Inhibition Efficiency (%)
0	58.1	1.13	-
10⁻⁵	21.5	0.42	63.00
5x10⁻⁵	15.2	0.29	73.84
10⁻⁴	11.7	0.23	79.86
5x10⁻⁴	9.3	0.18	84.00
10⁻³	8.1	0.16	86.04
Source: inoe.roresearchgate.net

Table 2: Potentiodynamic Polarization Data for Mild Steel

STPP Concentration (M)	Corrosion Current (Icorr) (mA·cm⁻²)
0	19.55
10⁻⁵	11.21
10⁻⁴	5.12
10⁻³	2.39
Source: inoe.ro

In studies involving reinforcing steel in simulated concrete pore solutions with varying pH levels (8.5 to 12.5), STPP acted as a mixed-type inhibitor, achieving efficiencies up to 70%. bohrium.com

In neutral tap water, STPP also protects copper. Studies show it forms a smooth, compact film believed to be composed of Cu(II)-TPP compounds. allenpress.com A synergistic effect was observed when STPP was blended with zinc sulfate (ZnSO₄). The resulting film was even more protective and contained a high concentration of zinc, suggesting the formation of Zn(II)-TPP compounds within the protective layer. allenpress.com

The general mechanism for polyphosphates involves the molecule bonding with divalent metal ions, which are then attracted to cathodic sites on the metal surface to form a protective film. uobabylon.edu.iq While primarily cathodic, this adsorption of metal ions can also impart partial anodic inhibition characteristics. uobabylon.edu.iq

Advanced Applications of Sodium Tripolyphosphate in Diverse Fields

Water Treatment Technologies Utilizing Sodium Tripolyphosphate

This compound is a key component in various water treatment applications due to its ability to soften water and control mineral deposits. getwsu.commultichemexports.com It is utilized in boiler treatment, cooling tower systems, and as an additive in detergent formulations to improve cleaning efficiency. getwsu.com

Scale Inhibition Mechanisms in Circulating Cooling Water Systems with this compound

In circulating cooling water systems, the continuous circulation and concentration of water lead to an increase in mineral content, which can cause scaling and reduce the efficiency of the system. cd1958.com this compound is a commonly used inorganic phosphorus-containing polymer scale inhibitor. cd1958.com

The primary mechanism of scale inhibition involves the adsorption of STPP onto the active sites of crystal surfaces, such as those of calcium carbonate (CaCO₃). cd1958.comenrosun.com This adsorption disrupts the normal growth of the crystals, keeping them in a microcrystalline state and increasing their solubility. cd1958.com This "threshold effect" means that even trace amounts of STPP can significantly hinder the formation of scale. cd1958.commdpi.com The long-chain anions formed by STPP in water are readily adsorbed onto small calcium carbonate crystals and can substitute for carbonate ions (CO₃²⁻), further preventing precipitation. enrosun.com

Key Mechanisms of Scale Inhibition by STPP:

Mechanism	Description
Crystal Growth Distortion	Adsorbs onto active crystal growth sites, disrupting the lattice structure of scaling minerals like calcium carbonate. cd1958.comenrosun.com
Dispersion	Keeps potential scale-forming particles suspended in the water, preventing them from depositing on surfaces. getwsu.com
Threshold Effect	Effective at very low concentrations, making it an efficient inhibitor. cd1958.commdpi.com

Corrosion Control Strategies Employing this compound in Water Distribution Networks

This compound is also employed to control corrosion in water distribution systems. indorexchemicals.comnhmrc.gov.au It can be particularly effective in preventing the "red water" caused by the oxidation of ferrous iron from pipes. nhmrc.gov.au

The mechanism of corrosion inhibition involves the formation of a protective film on metal surfaces. yamathosupply.com When used in combination with divalent cations like calcium, STPP can form positively charged colloidal complexes. nhmrc.gov.au These complexes migrate to the cathode (the site of the reduction reaction in the corrosion process) and deposit an amorphous polymeric film. nhmrc.gov.au This film acts as a barrier, isolating the metal from the corrosive environment. This process is most effective at a pH between 6.5 and 7.0. nhmrc.gov.au Research has shown that STPP acts as an anodic inhibitor when used alone and as a mixed inhibitor when combined with zinc ions. researchgate.net

Polyphosphates like STPP can alter the nature of corrosion, making it more uniform rather than the more damaging pitting type. nhmrc.gov.au

Water Softening and Ion Sequestration Applications of this compound

Water hardness, caused primarily by calcium and magnesium ions, can lead to scale formation and reduce the effectiveness of cleaning agents. multichemexports.com this compound is an excellent water softener due to its ability to sequester these metal ions. getwsu.commultichemexports.comframer.app

Sequestration is a process where STPP binds with metal ions to form stable, water-soluble complexes. phosphatesfacts.org This action prevents the ions from precipitating out of solution to form scale or interfering with the performance of detergents. multichemexports.com The effectiveness of sequestration is influenced by pH, with neutral to alkaline conditions being more favorable. nhmrc.gov.au

Ions Sequestered by this compound:

Ion	Effect of Sequestration
Calcium (Ca²⁺)	Prevents the formation of calcium carbonate and other calcium-based scales. multichemexports.comnhmrc.gov.au
Magnesium (Mg²⁺)	Prevents the formation of magnesium-based scales and improves detergent efficiency. multichemexports.com
Iron (Fe²⁺/Fe³⁺)	Prevents the formation of iron oxides ("red water") and other iron-related deposits. nhmrc.gov.au

Remediation of Metal Contaminants (e.g., Uranium) in Aquatic and Sediment Systems Using this compound

The contamination of groundwater and sediments with heavy metals and radionuclides like uranium is a significant environmental concern. osti.govresearchgate.net Phosphate-mediated remediation is a promising strategy for immobilizing these contaminants. osti.gov Soluble polyphosphates like STPP can be injected into contaminated subsurface environments. researchgate.netresearchgate.net

Studies have demonstrated that the application of soluble this compound to uranium-contaminated sediment can rapidly reduce the concentration of aqueous uranium to levels near or below drinking water standards. pnnl.gov STPP is more mobile in soil than orthophosphates and eventually hydrolyzes to form orthophosphate. uga.edu This orthophosphate then precipitates with uranium, forming sparingly soluble and stable uranyl phosphate (B84403) minerals, effectively immobilizing the contaminant. researchgate.netuga.edu

This compound in Food Science and Technology

In the food industry, this compound is used as a food additive to improve the quality and stability of various products. alphachem.biz

Enhancement of Textural Properties and Water Holding Capacity in Meat and Seafood Products by this compound

This compound is widely used in the processing of meat and seafood to improve texture and retain moisture. alphachem.bizcd1958.com Its primary functions are to increase the water-holding capacity of proteins, which in turn enhances juiciness and tenderness. cd1958.compalvifze.com

The mechanism behind this involves several actions. STPP can increase the pH of the meat, moving it further from the isoelectric point of the muscle proteins. cd1958.com This increases the net negative charge on the proteins, causing them to repel each other and creating more space to hold water. Additionally, STPP chelates metal ions that can promote oxidative deterioration and helps to dissociate the actomyosin (B1167339) complex in muscle, both of which contribute to improved water retention. cd1958.com This results in reduced cooking loss and a higher product yield. cd1958.com

In seafood, particularly frozen products like fish fillets, shrimp, and scallops, STPP is used as a water-retaining agent to prevent protein denaturation during freezing and to reduce drip loss upon thawing. cd1958.compalvifze.com This helps to maintain a firm and smooth texture. cd1958.com

Effects of STPP on Meat and Seafood Quality:

Property	Effect of STPP
Water Holding Capacity	Increases, leading to higher moisture retention. multichemexports.comcd1958.com
Texture	Improves tenderness and juiciness. cd1958.compalvifze.com
Cooking Yield	Increases due to reduced moisture loss during cooking. researchgate.net
Drip Loss	Reduces in frozen and thawed products. palvifze.com
Color and Flavor	Helps to maintain and improve color and flavor. cd1958.com

Role of this compound as an Emulsifier and Stabilizer in Food Systems

This compound (STPP) is a versatile food additive that plays a crucial role as an emulsifier and stabilizer in a variety of food products. royal-ingredients.comgoway-china.comingreland.com Its ability to create and maintain stable emulsions—mixtures of immiscible liquids like oil and water—is fundamental to the texture and consistency of many processed foods. ingreland.com In products such as salad dressings, sauces, and processed cheeses, STPP helps to prevent the separation of ingredients, ensuring a smooth and uniform consistency. goway-china.comingreland.com

The emulsifying action of STPP is attributed to its ability to interact with proteins and other components in a food system. It can modify the surface properties of proteins, allowing them to act as effective emulsifying agents. This is particularly important in processed meats, where STPP helps to create a stable emulsion of fat and water, resulting in a juicier and more flavorful product. goway-china.comatamanchemicals.com

As a stabilizer, STPP contributes to the shelf life and quality of food products by preventing spoilage and maintaining their physical properties during storage. goway-china.com In frozen foods, for instance, it helps to retain moisture and prevent the formation of ice crystals, which can degrade the texture of the product. goway-china.com The polyphosphate chain of STPP can bind to metal ions, a process known as sequestration, which further contributes to its stabilizing effects. atamanchemicals.comatamanchemicals.com

The effectiveness of STPP as an emulsifier and stabilizer is influenced by factors such as the pH of the food system and the concentration of the additive. atamanchemicals.com Food manufacturers carefully control these parameters to optimize the performance of STPP and achieve the desired texture and stability in their products. atamanchemicals.com

Anti-oxidation Functionality of this compound in Processed Foods

This compound (STPP) exhibits significant antioxidant properties in processed foods, primarily by chelating metal ions that can catalyze oxidative reactions. nih.govmeatscience.org Lipid oxidation is a major cause of quality deterioration in meat products, leading to undesirable changes in flavor, color, and texture. nih.gov STPP helps to mitigate these effects by binding with pro-oxidant metal ions, such as iron, thereby inhibiting their ability to promote the oxidation of fats. nih.govmeatscience.org

The antioxidant mechanism of STPP is multifaceted. It can increase the pH of meat products, which has been shown to reduce the formation of metmyoglobin, a form of myoglobin (B1173299) that is associated with discoloration and lipid oxidation. nih.gov By creating a less acidic environment, STPP helps to maintain the desirable color of fresh meat and slow down the oxidative processes that lead to spoilage. nih.govfoodadditives.net

Furthermore, STPP can inactivate free iron in muscle tissues, which is a key factor in preventing the auto-oxidation of hemoglobin and myoglobin. nih.gov This is particularly important in cooked meats, where the heat processing can release iron from these heme proteins, making the product more susceptible to oxidation. meatscience.org Research has shown that polyphosphates like STPP are highly effective antioxidants in cooked meats, significantly inhibiting lipid oxidation. meatscience.org

The antioxidant activity of STPP can be influenced by the presence of other ingredients, such as sodium chloride (NaCl). While NaCl can sometimes exhibit pro-oxidant effects, STPP has been shown to counteract these effects and provide a protective function against lipid oxidation in meat products. nih.gov

Influence of this compound on Protein Solubilization and Gelation in Food Matrices

STPP can increase the solubility of myofibrillar proteins, which are the primary proteins responsible for the structure and texture of muscle foods. researchgate.net This is achieved by increasing the pH and ionic strength of the meat system, which causes the protein molecules to unfold and expose more of their charged groups. researchgate.net This increased charge leads to greater electrostatic repulsion between the protein molecules, allowing them to become more hydrated and dispersed in the aqueous phase. researchgate.net

The enhanced solubilization of proteins by STPP has a direct impact on the water-holding capacity of meat products. researchgate.net By "opening up" the protein structure, STPP allows the meat to retain more moisture during processing, cooking, and storage. researchgate.net This results in a juicier and more tender product with reduced cooking losses. researchgate.net

In addition to its effects on protein solubility, STPP also influences the gelation of proteins. mdpi.com Gelation is the process by which proteins form a three-dimensional network that can entrap water and create a stable, semi-solid structure. mdpi.com STPP can promote the formation of stronger and more stable protein gels by facilitating the extraction of salt-soluble proteins and enhancing their ability to interact and form cross-links. researchgate.net

The table below summarizes the effects of STPP on the functional properties of low-salt, high-pressure processed chicken breast sausage:

STPP Content (%)	Hardness	Water-Holding Capacity (WHC)	Palatability
0.1	Desirable	Desirable	Juicy and tender
0.3-0.5	Soft and tacky	Excessive	-

Data sourced from research on pressure-cooked-Tender (PCT) induced gels. researchgate.net

This data illustrates that while STPP is effective in improving the texture and water retention of meat products, the optimal concentration must be carefully controlled to avoid undesirable effects. researchgate.net

Application of this compound in Edible Film Development for Food Packaging

This compound (STPP) is increasingly being explored as a functional ingredient in the development of edible films for food packaging. nih.gov These films, which are made from biodegradable materials, offer a sustainable alternative to traditional plastic packaging. bohrium.com STPP can be incorporated into edible film formulations to improve their physical, mechanical, and functional properties. nih.govresearchgate.net

One of the key roles of STPP in edible films is as a crosslinking agent. atamanchemicals.comnih.gov It can interact with biopolymers such as chitosan (B1678972) and sodium alginate, forming intermolecular bonds that strengthen the film structure. nih.gov This crosslinking can lead to improvements in the film's tensile strength, elongation at break, and thermal stability. nih.gov

Research has shown that the addition of STPP to sodium alginate-chitosan composite films can significantly alter their properties. nih.gov For example, the incorporation of STPP has been found to increase film thickness, elongation at break, and moisture content, while decreasing tensile strength and swelling index. nih.gov These changes are attributed to the formation of needle-like microcrystals and intermolecular interactions between STPP and the film-forming biopolymers. nih.gov

The table below presents data on the physicochemical properties of sodium alginate-chitosan composite films with and without STPP:

Property	Without STPP	With STPP
Thickness (mm)	0.048 ± 0.004	0.078 ± 0.008
Tensile Strength (MPa)	30.23 ± 2.08	25.60 ± 1.22
Elongation at Break (%)	11.50 ± 1.49	15.88 ± 2.14
Moisture Content (%)	25.98 ± 0.20	28.12 ± 0.17
Swelling Index (%)	752.9 ± 17.1	533.5 ± 8.9

Data from a study on STPP as a crosslinking agent in edible films. nih.gov

In addition to its role as a crosslinker, STPP can also act as a moisture-retaining agent in edible films. mdpi.com This property is important for maintaining the freshness and quality of packaged foods. mdpi.com Furthermore, STPP has been shown to enhance the antioxidant activity of edible films, which can help to extend the shelf life of food products by protecting them from oxidative degradation. nih.gov

This compound in Materials Science and Engineering

Cement and Concrete Additives: Dispersion and Hydration Control by this compound

This compound (STPP) is utilized as a high-efficiency water-reducing agent and dispersant in cement and concrete formulations. nih.govresearchgate.net Its primary function is to improve the workability and performance of these materials by controlling the dispersion of cement particles and regulating the hydration process. nih.govgoogle.com

The dispersing effect of STPP is attributed to its ability to adsorb onto the surface of cement particles. nih.gov This adsorption increases the electrostatic repulsion between the particles, preventing them from agglomerating and improving the fluidity of the cement paste. nih.govresearchgate.net By enhancing the dispersion of the cement particles, STPP allows for a reduction in the amount of water required to achieve a given level of workability, which can lead to increased strength and durability in the final concrete product. khonorchem.comgoogle.com

In addition to its role as a dispersant, STPP also acts as a retarder, delaying the hydration of the cement. researchgate.net This is achieved through the complexation of STPP with calcium ions (Ca²⁺) in the cement paste. nih.gov The formation of [CaP₃O₁₀]³⁻ complexes on the surface of the cement particles reduces the contact area between the cement and water, thereby slowing down the hydration reactions. nih.govresearchgate.net This retardation effect can be beneficial in certain applications, as it allows for a longer working time before the concrete begins to set. researchgate.net

The table below shows the effect of STPP on the fluidity of cement paste:

Additive	Initial Fluidity (mm)	Fluidity after 30 min (mm)	Fluidity after 60 min (mm)
SP	265	240	225
SP+STPP	280	260	245

SP = Superplasticizer. Data from a study on the effect of superplasticizer and STPP on cement paste fluidity. researchgate.net

This data indicates that the addition of STPP to a cement paste containing a superplasticizer can enhance its fluidity and reduce fluidity loss over time. researchgate.net This is due to the competitive adsorption between STPP and the superplasticizer on the cement particle surfaces, which leads to improved dispersion and a more stable system. researchgate.net

Ceramic Manufacturing: Enhancing Process Efficiency and Product Quality with this compound

This compound (STPP) is an essential additive in the ceramic industry, where it is used to enhance the efficiency of the manufacturing process and improve the quality of the final product. khonorchem.comkhonorchem.com Its primary role is as a dispersant or deflocculant, which helps to control the rheological properties of ceramic slurries. atamanchemicals.comcd1958.com

In the preparation of ceramic slips, STPP is added to reduce the viscosity of the slurry and improve its fluidity. cd1958.comiqosaimpex.com This is achieved by the adsorption of the polyphosphate ions onto the surface of the clay particles, which increases the electrostatic repulsion between them and prevents them from agglomerating. nih.gov The improved dispersion of the particles results in a more homogeneous and stable slurry, which is easier to process and shape. khonorchem.com

The use of STPP as a dispersant offers several advantages in ceramic manufacturing. It can reduce the amount of water required to achieve a workable consistency, which in turn can lead to energy savings during the drying and firing stages. cd1958.comiqosaimpex.com By improving the packing of the particles in the green body, STPP can also enhance the mechanical strength of the unfired ceramic, reducing the risk of cracking and warping during drying. khonorchem.com

Furthermore, STPP can improve the quality of the final ceramic product. It can contribute to a smoother and more uniform glaze finish by preventing the settling of glaze particles. khonorchem.comkhonorchem.com In some cases, it can also help to lower the firing temperature, which can be advantageous in terms of energy consumption and the production of specialized ceramics. khonorchem.com

The table below provides general dosage guidelines for the use of STPP in ceramic production:

Application	Recommended Dosage (by weight of dry materials)
Ceramic Slurry (Slip)	0.1% – 0.5%
Clay Body (Plastic Forming)	0.2% – 0.3%
Ceramic Glazes	0.1% – 0.4%

Data sourced from a guide on the use of STPP in ceramic production. khonorchem.com

These dosage levels can vary depending on the specific type of ceramic and the desired processing characteristics. khonorchem.com

Polymer Science: Crosslinking and Property Modification of Biopolymers by this compound

This compound (STPP) is increasingly recognized for its role as an effective crosslinking agent for various biopolymers, offering a non-toxic alternative to conventional crosslinkers. nih.govntnu.no This application is particularly significant in the development of materials for food packaging, drug delivery, and biomedical applications. nih.govatamanchemicals.comaip.org

The crosslinking mechanism primarily involves an ionotropic gelation process, where the polyanionic STPP interacts with cationic biopolymers. aip.orgnih.gov A prime example is the crosslinking of chitosan, a natural polysaccharide. When dissolved in an acidic solution, the amine groups of chitosan become protonated (-NH3+), allowing for electrostatic interactions with the negatively charged phosphate groups of STPP. This interaction leads to the formation of a three-dimensional network, resulting in the creation of chitosan nanoparticles or hydrogels. ntnu.noaip.orgresearchgate.net The pH of the STPP solution plays a crucial role in the crosslinking mechanism; at lower pH, ionic crosslinking dominates, while at higher pH, deprotonation becomes the primary mechanism. nih.gov

Research has demonstrated that incorporating STPP as a crosslinker can significantly modify the physicochemical properties of biopolymer films. For instance, in sodium alginate-chitosan composite films, the addition of STPP resulted in increased film thickness, elongation at break, water permeation, and moisture content. nih.gov Conversely, a decrease in tensile strength and swelling index was observed. nih.gov Spectroscopic analysis, such as Fourier-transform infrared spectroscopy (FTIR), has confirmed the intermolecular interactions between STPP and the biopolymer matrix. nih.gov

Furthermore, thermal analysis has shown that STPP crosslinking can enhance the thermal stability of biopolymers. nih.govnih.gov Studies on spirulina protein and pea protein isolate have indicated that modification with STPP can improve functional properties such as solubility, emulsifying capacity, and foaming ability. researchgate.net For example, treating spirulina protein with 8% STPP led to a 39.4% improvement in solubility and a 28.9% increase in emulsifying capacity. researchgate.net These findings highlight the potential of STPP to tailor the properties of biopolymers for specific applications. researchgate.netnih.gov

Table 1: Effect of STPP Crosslinking on Biopolymer Properties

Property	Effect of STPP Crosslinking	Research Finding
Mechanical Properties
Tensile Strength	Decreased in some composite films. nih.gov	Tensile strength of sodium alginate-chitosan films decreased from 30.23 ± 2.08 to 25.60 ± 1.22 MPa. nih.gov
Elongation at Break	Increased in some composite films. nih.gov	Elongation at break of sodium alginate-chitosan films increased from 11.50 ± 1.49 % to 15.88 ± 2.14 %. nih.gov
Barrier Properties
Water Permeation	Increased in some composite films. nih.gov	Water permeation of sodium alginate-chitosan films increased from 0.364 ± 0.010 to 0.521 ± 0.021 gmm/(m²h*kPa). nih.gov
Thermal Properties
Thermal Stability	Enhanced thermal stability at elevated temperatures. nih.govnih.gov	Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) demonstrated enhanced thermal stability of STPP-loaded films. nih.gov
Functional Properties
Solubility	Improved for some proteins. researchgate.net	Treatment with 8% STPP improved the solubility of spirulina protein by 39.4%. researchgate.net
Emulsifying Capacity	Improved for some proteins. researchgate.net	Treatment with 8% STPP improved the emulsifying capacity of spirulina protein by 28.9%. researchgate.net

Role in Thermoplastics Production for Crystallization Prevention

This compound finds a significant application in the manufacturing of thermoplastics, where it functions to inhibit crystallization during the production process. echemi.com This is particularly relevant for polymers like High-Density Polyethylene (HDPE) and Polyvinyl Chloride (PVC). echemi.com The addition of STPP helps to maintain the amorphous nature of the plastic, which can be crucial for achieving desired material properties such as clarity and flexibility. The mechanism behind this function lies in STPP's ability to interfere with the orderly arrangement of polymer chains, which is a prerequisite for crystal formation.

Other Industrial and Specialized Applications of this compound

Detergent Formulations: Builder and Performance Enhancer Functions of this compound

This compound is a key ingredient in many detergent formulations, where it serves multiple critical functions that enhance cleaning performance. vinipulchemicals.comalphachem.bizingreland.com It is widely recognized as a "builder," a substance that improves the efficiency of the primary cleaning agents (surfactants). stppgroup.comumt.edu.pk

One of STPP's primary roles is water softening. matcochemicals.comgoway-china.com It effectively sequesters calcium (Ca²⁺) and magnesium (Mg²⁺) ions, which are responsible for water hardness. stppgroup.comgoway-china.com By binding to these metal ions, STPP prevents them from interfering with the action of anionic surfactants, thus preventing the formation of insoluble soap scum. stppgroup.commade-in-china.com This sequestration action ensures that the detergent can perform optimally even in hard water conditions. vinipulchemicals.com

Providing Alkalinity: It helps maintain an alkaline pH in the wash water, which aids in the removal of acidic and fatty soils. stppgroup.comumt.edu.pkmade-in-china.com

Enhancing Stain Removal: By chelating metal ions, STPP helps in the removal of certain stains that are set by these ions. vinipulchemicals.comingreland.com

Dispersing and Suspending Dirt: It helps to break down and suspend dirt particles in the wash water, preventing them from redepositing onto fabrics. alphachem.bizumt.edu.pkgoway-china.com

Improving Foaming Properties: STPP can improve the foaming characteristics of detergents, leading to better distribution of the cleaning agents. vinipulchemicals.com

Acting as an Anti-Caking Agent: In powder detergents, STPP absorbs moisture to form a stable hexahydrate, which helps to keep the powder dry and free-flowing. made-in-china.com

Due to these multifunctional benefits, STPP is considered one of the most effective builders used in heavy-duty laundry and automatic dishwashing detergents. stppgroup.com Although alternatives like zeolites, citrates, and polycarboxylates exist, it is noted that after extensive research, no single substance has been found to fully replicate the comprehensive performance of STPP in detergent formulations. umt.edu.pkyeserchem.com

Mining and Mineral Processing: Rheological Modification of Slurries by this compound

In the mining and mineral processing industries, this compound is utilized as a rheological modifier, particularly for mineral slurries. comixmennigeria.com.ng Its primary function is to alter the flow properties of these suspensions, which is crucial for efficient transportation and processing. azomining.comtandfonline.com

The addition of STPP to mineral slurries, such as those containing kaolin (B608303) clays, can significantly reduce their viscosity and yield stress. tandfonline.comresearchgate.netsemanticscholar.org This effect is often described as a "drag reduction," where a thick, paste-like slurry can be made to flow as easily as a much thinner fluid. tandfonline.com For example, research on concentrated kaolin slurries in seawater showed a significant reduction in rheological properties, with the yield stress decreasing from 231 Pa to 80 Pa after the application of STPP. researchgate.netsemanticscholar.org

The mechanism behind this rheological modification involves the dispersion of solid particles within the slurry. STPP, with its high anionic charge, adsorbs onto the surface of mineral particles. This increases the electrostatic repulsion between the particles, preventing them from aggregating and forming a network structure that would otherwise increase the slurry's viscosity. tandfonline.comresearchgate.netsemanticscholar.org This is particularly effective in overcoming the flocculating effects of cations present in process water, such as seawater. researchgate.netsemanticscholar.org

By improving the fluidity of mineral slurries, STPP can lead to considerable economic advantages, including reduced energy costs for pumping and the ability to process slurries with higher solids concentrations. azomining.comsaimm.co.za It also finds application in flotation processes, where it aids in the separation of valuable minerals from waste materials. comixmennigeria.com.ng

Applications in Drilling Fluids as a Dispersant

This compound is widely used in the oil and gas industry as a dispersant or deflocculant in drilling fluids, also known as drilling muds. matcochemicals.comcomixmennigeria.com.ngatamanchemicals.com The primary role of STPP in this application is to reduce the viscosity of the drilling mud and improve its flow characteristics. comixmennigeria.com.ng

During drilling operations, the mud is circulated down the drill string and back to the surface to cool and lubricate the drill bit, carry rock cuttings to the surface, and maintain hydrostatic pressure to prevent blowouts. The effectiveness of the drilling mud is highly dependent on its rheological properties.

STPP helps to disperse fine solid particles, such as clays, that are incorporated into the drilling mud. mffchem.com By adsorbing onto these particles, STPP increases the repulsive forces between them, preventing them from clumping together (flocculating). matcochemicals.comcomixmennigeria.com.ng This results in a more stable and fluid drilling mud that can efficiently transport cuttings and maintain its desired properties under the high temperatures and pressures encountered downhole. atamanchemicals.com

Use in Textile and Leather Tanning Industries

This compound plays a significant role in both the textile and leather tanning industries due to its chelating, dispersing, and pH-buffering properties. atamanchemicals.comchematephosphates.com

In the textile industry , STPP is used in various stages of processing, including scouring, dyeing, and finishing. comixmennigeria.com.ngchematephosphates.com

Water Softening: It acts as a water softener, sequestering calcium and magnesium ions from the process water. This prevents these hardness ions from interfering with dyes and other finishing agents, ensuring more uniform and vibrant colors. comixmennigeria.com.ng

Dyeing Assistant: STPP serves as a leveling and dispersing agent in dyeing processes. matcochemicals.commffchem.com It helps to evenly distribute the dye molecules, leading to consistent color fixation and preventing issues like color bleeding. mffchem.com In fabrics prepared with STPP, fewer streaks and spots are observed, particularly with dark fiber reactive dyes. chematephosphates.com

Scouring and Cleaning: It aids in the removal of impurities from fabrics by acting as a detergent builder. atamanchemicals.comchematephosphates.com When combined with soaps or synthetic detergents, it exhibits a synergistic effect, improving permeability and emulsification. chematephosphates.com

In the leather tanning industry , STPP is employed as a tanning agent and for various pre-tanning and finishing processes. atamanchemicals.comcomixmennigeria.com.ngindorexchemicals.com

Tanning Agent: STPP can act as a synthetic tanning agent, strengthening the leather by interacting with collagen. gowaychemical.com

Degreasing and Cleaning: It is an effective degreasing agent, helping to remove fats and other unwanted materials from animal hides. comixmennigeria.com.ngishtarcompany.com

Water Resistance and Flexibility: The application of STPP can enhance the water resistance of leather by forming a phosphate layer. gowaychemical.com It also contributes to the softness and flexibility of the final leather product by forming complexes within the leather's fiber structure. gowaychemical.com

Masking Agent: It is also used as a masking agent during the tanning process. indorexchemicals.com

Environmental Impact and Remediation Research of Sodium Tripolyphosphate

Environmental Fate and Transformation of Sodium Tripolyphosphate

Once introduced into aquatic environments, primarily through domestic wastewater, this compound undergoes a series of transformations that determine its ultimate environmental impact. heraproject.comchemeurope.com As an inorganic substance, STPP is not subject to biodegradation in the traditional sense. chemeurope.comheraproject.com However, its chemical structure is susceptible to hydrolysis, a process that breaks it down into simpler phosphate (B84403) forms. heraproject.comjinhetec.com

Hydrolysis Pathways of this compound in Aqueous Environments

Na₅P₃O₁₀ + 2H₂O → 2Na₂HPO₄ + NaH₂PO₄

This reaction ultimately results in the formation of orthophosphate, the simplest form of phosphate. chemeurope.comheraproject.com The rate of this hydrolysis is influenced by several factors, including temperature, pH, and the presence of enzymes. researchgate.netcdnsciencepub.com In sterile water at a neutral to alkaline pH and a temperature of 20°C, the hydrolysis of tripolyphosphate is a slow process, with a predicted half-life in the order of years. heraproject.com However, the presence of microbial activity significantly accelerates this process. heraproject.com Studies have shown that in non-sterile lake water, the hydrolysis of tripolyphosphate to orthophosphate occurs over a period of several days. heraproject.com The addition of organic matter, such as glucose, further increases the rate of hydrolysis, highlighting the role of microbial activity in this transformation. heraproject.com In raw domestic sewage, the hydrolysis is even more rapid, with a significant percentage of condensed phosphates being hydrolyzed within 48 hours. heraproject.com

The mechanism of hydrolysis in acidic solutions is considered to be of the SN2 type, where the reaction rate is highly dependent on the nucleophilicity of the water molecule. oup.com In basic solutions, the hydrolysis mechanism for this compound is thought to be similar to that in acidic solutions. oup.com

Assimilation of Hydrolysis Products into the Natural Phosphorus Cycle

The end product of STPP hydrolysis, orthophosphate, is a bioavailable nutrient that can be readily assimilated by algae, microorganisms, and aquatic plants. chemeurope.comheraproject.comjinhetec.com This assimilation integrates the phosphorus derived from STPP into the natural phosphorus cycle. chemeurope.comheraproject.com In this cycle, phosphorus is taken up by primary producers, transferred through the food web, and eventually returned to the environment through decomposition.

The assimilation of orthophosphate is a fundamental process in aquatic ecosystems. However, an excessive influx of this nutrient can disrupt the natural balance. epa.gov While algae and other aquatic organisms require phosphorus for growth, an overabundance can lead to eutrophication. businesschemistry.orgwikipedia.org It is important to note that different algal species may have varying preferences, with some showing a preference for orthophosphate over condensed phosphates when both are available. heraproject.com

Aquatic Mobility and Distribution in Water Bodies

Due to its high water solubility, this compound and its hydrolysis products are highly mobile in aquatic environments. heraproject.comuts.edu.au When discharged into water bodies, they are readily transported and distributed. The distribution is influenced by factors such as water flow, mixing, and the extent of uptake by aquatic organisms. researchgate.netnih.gov

As an ingredient in household cleaning products, STPP is primarily discharged into the aquatic compartment through various wastewater pathways, including direct discharge, wastewater treatment plants, and septic systems. heraproject.com Because of its solubility, it is not significantly transferred to sewage sludge and therefore does not accumulate in soil through sludge spreading. heraproject.com The mobility of these phosphate compounds means they can travel significant distances from their point of discharge, potentially impacting a wide area of an aquatic ecosystem.

Eutrophication Concerns Associated with this compound Release

The primary environmental concern associated with the release of this compound is its contribution to eutrophication. businesschemistry.orgresearchgate.net Eutrophication is the enrichment of water bodies with nutrients, primarily nitrogen and phosphorus, which leads to an accelerated growth of algae and other aquatic plants. wikipedia.orgeuropa.eu

Contribution of Detergent-Derived this compound to Nutrient Enrichment in Water Bodies

Detergents containing STPP have been identified as a significant source of phosphorus in municipal wastewater. ewa-online.euiisc.ac.in In areas where these detergents are widely used and wastewater treatment is inadequate, the contribution of detergent-derived phosphorus to the total phosphorus load in surface waters can be substantial, ranging from 10% to 40%. europa.eu Even in regions with advanced wastewater treatment, a portion of the phosphorus can still be released into the environment. ewa-online.eu

The phosphorus from detergents is readily hydrolyzed to orthophosphate, a form that is directly available for uptake by algae and aquatic plants. wrc.org.za This direct bioavailability makes detergent-derived phosphorus a potent contributor to nutrient enrichment. ewa-online.eu The extent of this contribution varies depending on factors such as population density, detergent usage patterns, and the level of wastewater treatment. uts.edu.aueuropa.eu

Ecological Consequences of Eutrophication: Algal Blooms and Oxygen Depletion

The nutrient enrichment from sources including detergent-derived STPP can lead to a cascade of negative ecological consequences. The most visible of these is the formation of algal blooms, which are rapid and excessive growths of algae. businesschemistry.orgwikipedia.org These blooms can discolor the water, block sunlight from reaching submerged plants, and in some cases, produce toxins harmful to aquatic life and humans. businesschemistry.orgepa.gov

When the large biomass of algae from these blooms dies and decomposes, a significant amount of dissolved oxygen in the water is consumed by decomposer organisms. wikipedia.orgwaterrangers.com This process can lead to hypoxia (low oxygen levels) or anoxia (no oxygen), creating "dead zones" where fish and other aquatic organisms cannot survive. epa.gov The depletion of oxygen can cause fish kills and a loss of biodiversity, fundamentally altering the structure and function of the aquatic ecosystem. epa.govwaterrangers.com

Interactive Data Table: Factors Influencing STPP Hydrolysis

Factor	Influence on Hydrolysis Rate	Reference
Temperature	Increased temperature accelerates hydrolysis.	heraproject.com
pH	Hydrolysis is catalyzed by both acid and base, with the rate being slowest in the neutral range.	researchgate.netoup.com
Microbial Activity	Presence of microorganisms significantly increases the rate of hydrolysis.	heraproject.com
Organic Matter	Addition of organic matter like glucose enhances microbial activity and thus hydrolysis.	heraproject.com

Interactive Data Table: Ecological Consequences of Eutrophication

Consequence	Description	Reference
Algal Blooms	Rapid and excessive growth of algae, often discoloring the water.	businesschemistry.orgwikipedia.org
Oxygen Depletion (Hypoxia/Anoxia)	Decomposition of dead algae consumes dissolved oxygen, leading to low or no oxygen levels.	wikipedia.orgepa.gov
Fish Kills	Lack of sufficient dissolved oxygen leads to the death of fish and other aquatic organisms.	epa.govwaterrangers.com
Loss of Biodiversity	Altered ecosystem conditions lead to a reduction in the variety of life.	epa.gov
Toxin Production	Some algal blooms produce toxins that can be harmful to wildlife and humans.	businesschemistry.orgepa.gov
Reduced Light Penetration	Dense algal blooms block sunlight, harming submerged aquatic plants.	wikipedia.org

Environmental Risk Assessment Methodologies for this compound

The environmental risk assessment of this compound (STPP) involves a structured approach to estimate potential adverse effects on various environmental compartments. Methodologies focus on predicting the concentration of the substance in the environment and comparing it to the concentration at which no adverse effects are expected.

Predicted Environmental Concentrations (PEC) Modeling in Aquatic Compartments

The primary route for this compound to enter the environment is through domestic wastewater discharge into aquatic systems. heraproject.comheraproject.comchemeurope.com To quantify the potential risk, environmental scientists utilize modeling to estimate the Predicted Environmental Concentration (PEC). A prominent model used for this purpose is the European Union System for the Evaluation of Substances (EUSES). heraproject.comheraproject.com This model uses data on the substance's use, emission characteristics, and fate to predict concentrations in different environmental compartments like water, sediment, and soil. ecetoc.orgecetoc.org

For STPP used in household cleaning products, risk assessments have employed the EUSES model in conjunction with the HERA (Human & Environmental Risk Assessment on ingredients of European household cleaning products) detergent scenario. heraproject.comchemeurope.com These calculations are often designed as "worst-case" scenarios to ensure a high level of protection. heraproject.com

A key aspect of STPP's environmental fate is its rapid hydrolysis in water. It breaks down into pyrophosphate and ultimately orthophosphate, which is then assimilated into the natural phosphorus cycle. heraproject.comheraproject.comchemeurope.com However, the risk assessment focuses on the parent STPP molecule. heraproject.com The ratio of the Predicted Environmental Concentration (PEC) to the Predicted No-Effect Concentration (PNEC) is used to characterize risk. ecetoc.orgecetoc.org The PNEC is derived from ecotoxicity data for aquatic organisms. heraproject.com Studies show that STPP has low acute toxicity to aquatic life, with all EC/LC50 values (the concentration lethal to 50% of the test population) being above 100 mg/l for algae, daphnia, and fish. heraproject.comheraproject.comchemeurope.com

Table 1: Risk Characterization Ratios for STPP in Local Aquatic Compartments

Compartment	PEC/PNEC Ratio	Remark
Water	2.50	Based on "worst-case" modeling using the EUSES model and HERA detergent scenario. heraproject.com

Considerations for Soil and Air Environmental Risk

Air Compartment: STPP has a very low vapor pressure and, as an inorganic salt, is not volatile. Consequently, it is not distributed or transported to the atmosphere. heraproject.comheraproject.comchemeurope.com Therefore, atmospheric deposition is not a relevant pathway for environmental contamination. heraproject.com

Soil Compartment: STPP is highly soluble in water. heraproject.comheraproject.comwikipedia.org When discharged in wastewater that is processed through sewage treatment plants, STPP does not significantly transfer to sewage sludge. heraproject.comheraproject.comchemeurope.com As a result, the potential for soil contamination through the agricultural application of sewage sludge is minimal. heraproject.com

Wastewater Treatment Processes and this compound Management

The management of STPP in wastewater is primarily handled within municipal and industrial sewage treatment plants (STPs). The processes within these plants determine the ultimate fate of the phosphate load entering the environment.

Removal Mechanisms in Sewage Treatment Plants

This compound is not removed from wastewater in its original form; instead, it undergoes transformation. wikipedia.orgatamanchemicals.com The primary mechanism is hydrolysis, where STPP reacts with water and is progressively broken down by biochemical activity into orthophosphate. heraproject.comchemeurope.com This hydrolysis occurs in sewer systems and continues within the treatment plants. heraproject.com

The resulting orthophosphate is a nutrient that can be utilized by microorganisms present in the activated sludge of biological treatment stages. heraproject.comchematephosphates.com This bio-assimilation incorporates the phosphorus into the biomass of the sewage sludge. heraproject.com Standard mechanical-biological treatment processes can achieve an average phosphorus elimination of around 40%. heraproject.com However, because the parent STPP molecule is highly water-soluble, what is not hydrolyzed or assimilated remains in the treated effluent and is discharged into receiving water bodies. wikipedia.orgatamanchemicals.com The eutrophication of surface waters is a potential consequence of nutrient enrichment from phosphates, but this effect depends on many local factors beyond the scope of a standard substance risk assessment. heraproject.combusinesschemistry.org

Development of Sustainable Alternatives and Greener Chemical Formulations

Concerns over the potential environmental impact of phosphates, particularly eutrophication, have driven significant research and development into sustainable alternatives and greener detergent formulations. businesschemistry.orgyeserchem.com The goal is to identify substances that can replicate the builder functions of STPP without the associated environmental drawbacks. yeserchem.com

A variety of compounds have been investigated and are used as alternatives to STPP in detergent formulations. These include both inorganic and organic substances, as well as biological components.

Table 2: Major Alternatives to this compound in Detergent Formulations

Alternative	Type	Key Features & Functions	Environmental Considerations
Zeolites	Inorganic	Aluminosilicates that act as water softeners through ion exchange. mffchem.com	Not biodegradable. Can increase the volume of sewage sludge produced by treatment plants. businesschemistry.org
Citrates	Organic	Salts of citric acid; act as chelating agents to soften water. yeserchem.com	Readily biodegradable and non-toxic. yeserchem.com
Polycarboxylates	Organic Polymer	Effective co-builders that prevent crystal growth and disperse dirt. yeserchem.com	Vary in biodegradability; can have environmental persistence concerns.
Nitrilotriacetic acid (NTA)	Organic	A strong chelating agent that binds to metal ions, enhancing detergent efficiency. yeserchem.com	Biodegradable, but has faced scrutiny over potential health and environmental effects in the past.
Silicates	Inorganic	Provide alkalinity and corrosion inhibition. yeserchem.com	Generally considered to have low environmental impact.

| Enzymes (e.g., Proteases, Amylases, Lipases) | Biological | Catalyze the breakdown of specific types of stains like protein, starch, and fat. mffchem.comletsgogreen.com | Highly effective at low concentrations, fully biodegradable, and environmentally friendly. mffchem.com |

The formulation of STPP-free detergents requires a careful rebalancing of other ingredients, such as surfactants and enzymes, to maintain high cleaning performance. yeserchem.com The effectiveness of any alternative depends on the specific application, and extensive testing is necessary to ensure the final product is stable, effective, and safe for consumers and the environment. yeserchem.commffchem.com

Table 3: List of Chemical Compounds Mentioned

Compound Name
This compound (STPP)
Pyrophosphate
Orthophosphate
Calcium Carbonate
Zeolite A
Citric Acid
Nitrilotriacetic acid (NTA)
Polycarboxylates
Silicates
Proteases
Amylases
Lipases
Disodium (B8443419) phosphate
Monosodium phosphate
Sodium carbonate
Sodium silicate (B1173343)
Sodium metasilicate
Ascorbic acid
Calcium phosphate
Poly-ferric sulphate
Sodium sulphate
Aluminium hydroxide
Sodium aluminate
Hydrochloric acid

Research into Phosphate-Free Detergent Builders

The primary function of STPP in detergents is as a "builder," which softens water by binding with calcium and magnesium ions, thereby enhancing cleaning efficiency. goway-china.comicis.com Research to replace STPP has focused on finding alternative builders that perform this function without causing eutrophication.

Key phosphate-free builders that have been developed and implemented include:

Zeolite A: A crystalline aluminosilicate, Zeolite A became a dominant builder system in many phosphate-free detergents. iisc.ac.inwrc.org.za It functions through ion exchange to remove calcium ions but is less effective on magnesium ions. euzepa.eu Due to its insolubility, concerns about fiber incrustation were addressed by optimizing its particle shape and size. euzepa.eu Zeolite-based systems are often combined with other co-builders to match the performance of STPP. iisc.ac.in

Sodium Carbonate (Soda Ash): This compound softens water by precipitating calcium and magnesium ions as calcium carbonate and magnesium carbonate. It is often used in conjunction with other builders like zeolites. icis.comiisc.ac.in

Polycarboxylates: These are used as co-builders, often with zeolites. They are effective at preventing the redeposition of dirt and inhibiting crystal growth, but their own environmental impact and biodegradability can be a concern. iisc.ac.intandfonline.com

Silicates: Sodium silicate is another alternative that can be used in detergent formulations, serving as a binder and offering cleaning properties. yeserchem.combgnco.co

Citrates: Sodium citrate, derived from citric acid, is a biodegradable and non-toxic option that can chelate metal ions. yeserchem.comwelltchemicals.com While environmentally friendly, its use can be limited by higher costs compared to other builders. icis.comiisc.ac.in

The transition to phosphate-free detergents has been driven by regulations in many regions to protect water quality. icis.comgoway-china.com The effectiveness of these alternative formulations often relies on a carefully balanced combination of different builders and co-builders to achieve cleaning performance comparable to STPP-based detergents. euzepa.euyeserchem.com

Table 1: Comparison of Common Phosphate-Free Detergent Builders

Builder	Chemical Name/Type	Primary Function	Key Characteristics
Zeolite A	Crystalline Aluminosilicate	Ion Exchange (Calcium)	Insoluble in water; effective on calcium; often requires co-builders. euzepa.eu
Sodium Carbonate	Na₂CO₃	Water Softening (Precipitation)	Precipitates hard water minerals; cost-effective. icis.comiisc.ac.in
Polycarboxylates	Polymer	Co-builder, Dispersant	Prevents soil redeposition; enhances performance of primary builders. iisc.ac.intandfonline.com
Citrates	Sodium Citrate	Chelation	Biodegradable and non-toxic; can be more expensive. icis.comiisc.ac.inyeserchem.com
Silicates	Sodium Silicate	Co-builder, Binder	Provides alkalinity and corrosion inhibition. yeserchem.combgnco.co

Exploration of Biodegradable Substitutes for this compound

A key focus of remediation research is the development of substitutes for STPP that are fully biodegradable, posing a minimal environmental footprint. While STPP itself hydrolyzes to phosphate, which is a nutrient, it is not readily biodegradable and can persist in the environment. wikipedia.orggoway-china.com The search for replacements centers on ingredients that break down into harmless substances.

Promising biodegradable alternatives include:

Citric Acid and its Salts (Citrates): As a natural, fermentation-derived organic acid, citric acid is an effective and fully biodegradable chelating agent. welltchemicals.com It is capable of binding hard water ions, making it a viable substitute in many cleaning applications. icis.comwelltchemicals.com

Sodium Gluconate: This is the sodium salt of gluconic acid, produced through the fermentation of renewable resources like corn. jungbunzlauer.com It is a powerful chelating agent, non-toxic, and readily biodegradable. Its performance in binding metal ions has been demonstrated under various conditions, making it a sustainable alternative to traditional chelants. jungbunzlauer.com

Aminocarboxylates: Innovative and biodegradable chelating agents like methylglycinediacetic acid (MGDA) and glutamic acid diacetic acid (GLDA) have been developed. These compounds show strong chelating properties and can replace phosphates in applications like automatic dishwashing detergents. icis.com

Saponins (B1172615): Research has explored natural surfactants like saponins derived from plants such as quinoa. These can act as stabilizing and emulsifying agents in biodegradable detergent formulations, replacing the function of synthetic compounds. continental.edu.pe

Table 2: Research Findings on Biodegradable STPP Substitutes

Substitute	Source/Type	Key Research Finding	Reference
Sodium Citrate	Fermentation of carbohydrates	An effective, natural, and biodegradable chelating agent suitable for removing hard water stains and mineral deposits.	yeserchem.comwelltchemicals.com
Sodium Gluconate	Fermentation of renewable raw materials (e.g., corn)	A readily biodegradable ingredient with excellent chelating properties, proven to be a viable bio-based alternative to STPP.	jungbunzlauer.com
Methylglycinediacetic acid (MGDA)	Aminocarboxylate	A powerful and biodegradable chelating agent that can be used to completely replace phosphate in dishwashing detergents.	icis.com
Quinoa Saponins	Plant-derived (Quinoa husk)	Natural surfactant that can replace STPP as a stabilizing and emulsifying agent in biodegradable hygiene products.	continental.edu.pe

Sustainable Production and Byproduct Management Strategies for Phosphates

Beyond finding substitutes, sustainability efforts also focus on the production of phosphates themselves and the management of associated byproducts. The traditional process for creating white phosphorus, an intermediate for STPP, is highly energy-intensive and produces significant carbon emissions. mit.edu

Sustainable Production Research:

Electrochemical Processes: Researchers at MIT have developed an alternative method for generating white phosphorus that uses electricity instead of high-temperature heat from burning carbon coke. mit.edu This approach significantly lowers the required temperature and reduces carbon dioxide byproducts, potentially cutting the carbon footprint by half or more. mit.edu

Phosphorus Recovery from Waste: A major avenue for sustainability is recovering phosphorus from waste streams. Nearly all phosphorus consumed by humans ends up in municipal wastewater. iiasa.ac.at Technologies are being developed and implemented to extract phosphorus from sewage sludge and its ash after incineration. iiasa.ac.atcefic.org This "urban mining" approach turns a waste product into a valuable resource, creating a circular economy for this finite nutrient. cefic.org

Byproduct Management:

Phosphogypsum Reuse: The production of phosphate fertilizers and phosphoric acid generates a major byproduct called phosphogypsum. mdpi.com Large stockpiles of this material pose environmental challenges due to their volume and composition. mdpi.com Research is focused on finding safe and valuable uses for phosphogypsum, such as:

Construction Materials: Incorporating it into cement, plasterboard, and concrete. mdpi.com

Road Construction: In some regions, legislation allows for the use of phosphogypsum in road base materials, turning a waste product into a useful resource. kamkaco.com

Agriculture: Using it as a soil amendment to improve soil fertility. mdpi.com

Circular Economy Hubs: Strategies are being developed to create collaborative hubs where multiple wastewater treatment plants can pool their sludge. iiasa.ac.at This consolidation can make phosphorus recovery technologies more economically viable and efficient, turning disposal costs into revenue streams by creating marketable products. iiasa.ac.at

These strategies aim to reduce the reliance on mined phosphate rock, minimize waste, and lower the environmental impact associated with the entire lifecycle of phosphate products. cefic.orgphosphorusalliance.org

Toxicological and Safety Assessment Studies of Sodium Tripolyphosphate

Acute and Subchronic Toxicity Evaluations of Sodium Tripolyphosphate

This compound (STPP) demonstrates a low potential for acute toxicity following oral and dermal exposure. heraproject.com Studies conducted in compliance with standardized methods have consistently reported oral LD50 values in rats to be greater than 2000 mg/kg. heraproject.comsigmaaldrich.comrolfeschemicals.com Specifically, one study noted an oral LD50 in both male and female rats as >2,000 mg/kg, while another reported a value of 3120 mg/kg. sigmaaldrich.comspectrumchemical.com In mice, the acute oral LD50 was found to be 3100 mg/kg. jcichem.com

Dermal exposure assessments in rabbits have also indicated low toxicity, with LD50 values ranging from over 2900 mg/kg to greater than 7940 mg/kg. heraproject.comspectrumchemical.com One study specified a dermal LD50 in rabbits of >4,640 mg/kg, and another reported a value of >3,160 mg/kg. sigmaaldrich.comredox.com These findings collectively suggest that STPP has a low order of acute toxicity via both oral and dermal routes of administration. heraproject.com In acute oral and dermal toxicity studies with tetrasodium (B8768297) pyrophosphate (TSPP), a related phosphate (B84403) salt, no mortality or clinical signs of toxicity were observed in rats at a dose of 2,000 mg/kg. eaht.org

Subchronic oral toxicity studies in rats have shown that high doses of STPP can lead to effects such as retarded growth, anemia, and renal calcification. heraproject.comheraproject.com However, a 2-year study identified a no-observed-adverse-effect level (NOAEL) of 225 mg/kg/day. heraproject.comheraproject.com The kidney has been identified as a primary target organ in subchronic studies of inorganic phosphates at high doses. epa.gov

Interactive Data Table: Acute Toxicity of this compound

Test	Species	Route	LD50 Value	Reference
Acute Toxicity	Rat	Oral	> 2000 mg/kg	sigmaaldrich.comrolfeschemicals.com
Acute Toxicity	Rat	Oral	3120 mg/kg	spectrumchemical.com
Acute Toxicity	Mouse	Oral	3100 mg/kg	jcichem.com
Acute Toxicity	Rabbit	Dermal	> 4640 mg/kg	sigmaaldrich.comrolfeschemicals.com
Acute Toxicity	Rabbit	Dermal	> 2900 to > 7940 mg/kg	heraproject.com
Acute Toxicity	Rabbit	Dermal	> 3160 mg/kg	redox.com

Inhalation toxicity studies on this compound have been conducted to assess its effects when airborne. In a 4-hour acute inhalation study in rats, the maximum technically achievable concentration of STPP dust resulted in no significant clinical signs of toxicity, other than reactions consistent with exposure to an irritant dust. heraproject.com The inhalation LC50 in rats after a 4-hour exposure was determined to be greater than 0.39 mg/l for dust/mist. sigmaaldrich.comrolfeschemicals.com This indicates a low acute toxicity potential via the inhalation route. heraproject.com While no specific repeated-dose inhalation toxicity studies were available, the acute data suggests that STPP is of low concern for systemic effects via this exposure route under normal conditions. heraproject.comheraproject.com It is noted that inhalation of dusts may cause respiratory irritation, with symptoms like coughing and sneezing. jcichem.comelectrochlor.co.il

Genotoxicity and Mutagenicity Assessments of this compound

This compound has been evaluated for its potential to cause genetic mutations and chromosomal damage through a variety of genotoxicity and mutagenicity tests. Based on available literature data, STPP is not considered to be mutagenic or genotoxic. heraproject.comheraproject.com

A modified Ames test, a bacterial reverse mutation assay using Salmonella typhimurium and Escherichia coli, was conducted with and without metabolic activation, and the results were negative. sigmaaldrich.com Another Ames test using Salmonella typhimurium strain TA100 also yielded negative results. nih.gov In Japan, as part of a safety reassessment of food additives, this compound was subjected to mutagenicity tests and the results were negative. nih.gov

In addition to bacterial assays, STPP has been tested in mammalian cell systems. A chromosome aberration test using Chinese hamster lung cells without metabolic activation was negative. sigmaaldrich.com Similarly, an in vivo chromosome aberration test in rat bone marrow cells was also negative. sigmaaldrich.com These findings from multiple assays consistently indicate a lack of genotoxic or mutagenic potential for this compound. heraproject.comheraproject.com

Interactive Data Table: Genotoxicity of this compound

Test Type	Test System	Metabolic Activation	Result	Reference
Ames Test	Escherichia coli/Salmonella typhimurium	With and without	Negative	sigmaaldrich.com
Chromosome Aberration	Chinese hamster lung cells	Without	Negative	sigmaaldrich.com
Chromosome Aberration	Rat bone marrow	In vivo	Negative	sigmaaldrich.com
Ames Test	Salmonella typhimurium TA100	Not specified	Negative	nih.gov
Mutagenicity Tests	Various	Not specified	Negative	nih.gov

Reproductive and Developmental Toxicity Studies of this compound

Teratogenicity studies conducted in rats, mice, hamsters, and rabbits did not reveal any maternal toxicity, fetal toxicity, or teratogenic effects at the highest doses tested. heraproject.com These findings are supported by data from studies on other inorganic condensed phosphates, which also suggest an absence of reproductive effects. heraproject.comeuropa.eu The European Food Safety Authority (EFSA) also reported no adverse effects in developmental toxicity studies of phosphates. europa.eu

Table 1: Summary of Reproductive and Developmental Toxicity Findings for STPP

Study Type	Species	Key Findings	Citation
Three-generation reproductive toxicity	Rat	No significant effects on fertility, litter size, growth, or survival.	heraproject.com
Teratogenicity	Rat, Mouse, Hamster, Rabbit	No maternal toxicity, fetal toxicity, or teratogenic effects.	heraproject.com
General review	-	No evidence of adverse reproductive or developmental effects.	heraproject.comheraproject.com
EFSA re-evaluation	-	No effects reported in developmental toxicity studies.	europa.eu

Skin and Eye Irritation, and Sensitization Potential of this compound

This compound is considered to have low potential for skin and eye irritation and is not a skin sensitizer. heraproject.comheraproject.comnexchem.co.uk

Eye Irritation: STPP is not considered an eye irritant when tested neat or in aqueous solutions. heraproject.comheraproject.com

Sensitization: There is no evidence to suggest that STPP causes skin sensitization. heraproject.comheraproject.comnexchem.co.uk Experimental data from detergent formulations containing STPP showed no potential for skin contact sensitization under normal use conditions. heraproject.comheraproject.com Furthermore, there are no reports of skin sensitization occurring in consumers exposed to STPP. heraproject.comheraproject.com

Comparative Toxicological Profiles of this compound with Other Inorganic Phosphates

The toxicological effects of this compound are similar to those of other condensed inorganic phosphates. heraproject.comheraproject.com High doses of STPP in animal studies have been shown to cause effects such as retarded growth, anemia, and renal calcification, which are consistent with the effects observed for other inorganic phosphates. heraproject.comheraproject.com

Studies on other condensed inorganic phosphates, like sodium hexametaphosphate and sodium trimetaphosphate, have also shown no evidence of carcinogenicity. heraproject.comnih.gov Similarly, reproductive toxicity data for other inorganic phosphates support the finding that STPP does not pose a concern for reproductive health. heraproject.comeuropa.eu

The primary toxicological effect of high doses of inorganic phosphates is related to an overload of phosphate and calcium, leading to kidney effects like nephrocalcinosis. epa.gov With the exception of sodium aluminum phosphate, most inorganic phosphates exhibit similar No-Observed-Adverse-Effect Levels (NOAELs) based on these renal effects. epa.gov

Human Health Risk Assessment Methodologies for this compound Exposure

Human health risk assessments for STPP consider exposure from various consumer products, primarily household cleaning agents like laundry and dishwasher detergents. heraproject.comheraproject.com Consumers can be exposed to STPP through skin contact, oral ingestion, and inhalation. heraproject.comheraproject.com

Exposure scenarios are developed to represent "most-representative worst-case" situations to ensure a conservative assessment of risk. researchgate.net For consumer uses of household cleaning products, the total potential systemic exposure to STPP has been estimated to be 33 µg/kg/day. heraproject.comheraproject.com The phosphorus contribution from this exposure (8.4 µg P/kg/day) is minor compared to the typical dietary intake of phosphorus. heraproject.comheraproject.com

Table 2: Estimated Consumer Exposure to STPP from Household Cleaning Products

Exposure Route	Estimated Daily Exposure	Citation
Total Systemic (All routes)	33 µg/kg/day	heraproject.comheraproject.com

The No-Observed-Effect Level (NOEL) and Acceptable Daily Intake (ADI) are key values in assessing the safety of STPP.

NOEL: A systemic NOEL of 225 mg/kg/day was established from a 2-year oral toxicity study in rats. heraproject.comheraproject.com This study was considered the most relevant for assessing consumer risk due to the potential for repeated daily exposure. heraproject.com

ADI: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has established a group Maximum Tolerable Daily Intake (MTDI) for phosphorus from all sources, including food additives like STPP, of 70 mg/kg of body weight per day, expressed as phosphorus. who.int The European Food Safety Authority (EFSA) derived a group ADI for phosphates of 40 mg/kg of body weight per day, also expressed as phosphorus. europa.eu

The Margin of Exposure (MOE), which is the ratio of the NOEL to the estimated exposure level, is used to characterize the risk. For STPP in household detergents, the MOE was calculated to be 6,800, a value considered large enough to conclude a low level of concern for consumer use. heraproject.com

Regulatory Status and Safety Guidelines for this compound Use

This compound is a widely used substance with a long history of use and is subject to various regulations and safety guidelines globally.

Food Additive: STPP is an authorized food additive in both Europe (E451(i)) and the United States. heraproject.comwikipedia.org The U.S. Food and Drug Administration (FDA) lists STPP as Generally Recognized As Safe (GRAS) when used in accordance with good manufacturing practices. wikipedia.orgecfr.gov

Drinking Water: The Australian National Health and Medical Research Council (NHMRC) endorsed the use of this compound as a drinking water treatment chemical in 2005. nhmrc.gov.au

Consumer Products: In New Zealand, the introduction of a Group Standard in 2006 under the Hazardous Substances and New Organisms Act 1996 restricted the pH of dishwasher powders, which appears to have reduced the occurrence of poisonings. esr.cri.nz

Analytical and Characterization Techniques for Sodium Tripolyphosphate and Its Systems

Particle and Dispersion Characterization

Zeta Potential Measurements for Surface Charge Analysis in Suspensions

Zeta potential is a critical parameter for understanding the stability of colloidal dispersions. It provides a measure of the magnitude of the electrostatic or charge repulsion or attraction between particles. In the context of sodium tripolyphosphate, zeta potential measurements are crucial for evaluating its effectiveness as a dispersant. apa.ir

The addition of STPP to suspensions, such as those containing kaolin (B608303) clay, can significantly alter the zeta potential. For instance, in a study of concentrated kaolin slurries in seawater at pH 8, the addition of STPP increased the negative zeta potential from -5.4 mV to -15 mV. mdpi.com This increase in negative charge enhances electrostatic repulsion between the kaolin particles, leading to improved dispersion. mdpi.com The pentavalent anionic charge of the dissolved STPP molecule is responsible for this effect. mdpi.com

The pH of the suspension also plays a significant role in determining the zeta potential. In a study of magnesite and dolomite (B100054), the isoelectric points were found to be around pH 6.0. mdpi.com When treated with this compound, the zeta potentials of both minerals decreased as the pH increased, with a more pronounced effect on dolomite. mdpi.com This indicates that the inhibitory effect of STPP is greater on dolomite than on magnesite under these conditions. mdpi.com

Interactive Table: Effect of this compound on Zeta Potential

System	Initial Zeta Potential (mV)	Zeta Potential with STPP (mV)	pH	Reference
Kaolin in Seawater	-5.4	-15	8	mdpi.com
Kaolin in Distilled Water	-30.4	Not specified	8	mdpi.com
Magnesite	Not specified	Decreased with increasing pH	Varied	mdpi.com

Focused Beam Reflectance Measurement (FBRM) for Particle Chord Length and Dispersion Assessment

Focused Beam Reflectance Measurement (FBRM) is a powerful in-process technique that measures the chord length distribution of particles in a suspension in real-time. mt.comacs.org This method provides valuable information about changes in particle size and concentration, which is essential for assessing the dispersion efficiency of this compound. mdpi.comsemanticscholar.org

In the analysis of concentrated kaolin slurries, FBRM was used to monitor the dispersion of particles upon the addition of STPP. mdpi.comsemanticscholar.org The results showed a decrease in the number of coarse agglomerates and an increase in the proportion of fine particles, confirming the dispersing effect of STPP. mdpi.com Specifically, the peak of the unweighted chord-length distribution shifted from 53.1 µm to 46.2 µm with the addition of STPP. mdpi.com

FBRM is particularly useful for monitoring dynamic processes, such as crystallization and granulation, where changes in particle size occur over time. acs.org The technique allows for the direct observation of how process parameters influence particle characteristics. mt.com

Interactive Table: FBRM Data for Kaolin Slurries with and without STPP

Parameter	Without STPP	With 0.53 kg/t STPP	Reference
Peak Chord Length (µm)	53.1	46.2	mdpi.com

Particle Size Distribution Analysis

Particle size distribution (PSD) is a fundamental property that influences the behavior and performance of this compound in various applications. Techniques like laser diffraction are commonly used to determine the PSD of STPP powders and suspensions. qualicer.org

The particle size of STPP can vary depending on its form. For example, granulated STPP will have a significantly larger mean diameter (d50) compared to powdered forms. qualicer.org In one study, granulated STPP samples showed high d50 values, indicating their larger particle size. qualicer.org

In the context of nanoparticle formation, the concentration of STPP can influence the resulting particle size. When used as a cross-linking agent for chitosan (B1678972) nanoparticles, the mean particle size was found to vary between 120 and 720 nm depending on the STPP concentration and solution pH. aip.org Similarly, in the formation of heat-induced whey protein concentrate aggregates, increasing the STPP concentration from 0.4% to 0.6% led to a reduction in small particles (<1 µm) and an increase in larger particles (>10 µm). nih.gov

Interactive Table: Particle Size Data for STPP and STPP-containing Systems

System	Condition	Mean Particle Size (nm)	Reference
Chitosan Nanoparticles	Varied STPP concentration and pH	120 - 720	aip.org
Chitosan Nanoparticles with 0.1% STPP	pH 5.5	172.8 ± 3.937	researchgate.net
Whey Protein Aggregates	0.4% STPP	Bimodal distribution	nih.gov

Thermal Analysis Methods

Thermal analysis techniques are indispensable for characterizing the thermal stability and phase transitions of this compound. These methods provide crucial information for its production and application under various temperature conditions.

Thermogravimetric Analysis (TGA) for Thermal Stability Evaluation

Thermogravimetric analysis (TGA) measures the change in mass of a sample as a function of temperature. It is used to evaluate the thermal stability and decomposition behavior of materials. For this compound, TGA can reveal information about dehydration, decomposition, and the formation of different phosphate (B84403) species at elevated temperatures. oup.comnih.gov

The thermal decomposition of STPP can be a multi-step process. In some systems, the initial weight loss observed in TGA thermograms is attributed to the evaporation of absorbed water. nih.gov At higher temperatures, STPP decomposes into other phosphate compounds. researchgate.net For instance, the thermal decomposition of STPP can yield sodium phosphate (Na₂HPO₄) and sodium pyrophosphate (Na₄P₂O₇). researchgate.net

In the context of composite materials, the presence of STPP can enhance thermal stability. For example, chitosan nanoparticles cross-linked with STPP have shown higher thermal stability compared to pure chitosan. nih.gov TGA curves of STPP-loaded sodium alginate-chitosan films also demonstrated enhanced thermal stability at elevated temperatures. nih.gov

Interactive Table: TGA Data for STPP and Related Systems

Sample	Initial Degradation Step (°C)	Weight Loss (%)	Reference
This compound (STPP)	427.10	~3.30	nih.gov
Chitosan (CS)	85.50	~63.60	nih.gov

Differential Scanning Calorimetry (DSC) for Thermal Transitions

Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is used to study thermal transitions such as melting, crystallization, and glass transitions. kaiyodai.ac.jpmdpi.com

The DSC thermogram of pure this compound can show endothermic peaks corresponding to phase transitions. One study reported a broad endothermic peak at 74.13°C and a sharp endothermic peak at 167.38°C for STPP. researchgate.net Another study on pure STPP showed an endothermic peak at 118.2 °C, which was attributed to its melting point. nih.gov

When STPP is part of a mixture or composite, its thermal behavior can be altered. For example, in a mixture with nateglinide (B44641), the endothermic peak of nateglinide was observed, indicating compatibility with STPP. researchgate.net In studies involving freeze-concentrated sugar solutions, the addition of STPP was found to increase the glass-like transition temperatures (Tg'2), which is beneficial for improving the cryostabilization of biomaterials. kaiyodai.ac.jp The incorporation of STPP into sodium alginate-chitosan films also resulted in enhanced thermal stability as observed by DSC. nih.gov

Interactive Table: DSC Data for this compound

Sample	Endothermic Peak(s) (°C)	Enthalpy (ΔH) (J/g)	Reference
This compound	74.13 (broad), 167.38 (sharp)	Not specified	researchgate.net

Mechanical Property Testing of this compound-Modified Films

The incorporation of this compound as a cross-linking agent significantly influences the mechanical characteristics of biopolymer films. The evaluation of these properties is crucial for determining the suitability of these films for various applications, such as food packaging.

Tensile strength (TS) and elongation at break (%E) are fundamental parameters that describe the mechanical resistance and flexibility of a film, respectively.

Tensile Strength (TS): This measures the maximum stress a material can withstand while being stretched or pulled before breaking. A higher tensile strength indicates a stronger material, capable of resisting physical damage. ijisrt.com The addition of STPP as a cross-linking agent generally aims to improve the film matrix, leading to increased tensile strength. ijisrt.comijisrt.com For instance, in cassava peel starch biodegradable films, STPP is used to create a stronger film matrix. ijisrt.com Similarly, in chitosan-based films, STPP is utilized as a cross-linking agent to enhance mechanical properties. mdpi.com Research on Chinese yam starch films showed that a combination of STPP and sodium trimetaphosphate (STMP) as cross-linking reagents resulted in higher tensile strength compared to native starch films. tandfonline.com In another study, ionically crosslinking a natural rubber-based film with STPP resulted in a tensile strength of 15.32 MPa. expresspolymlett.com However, some studies have reported a decrease in tensile strength with the addition of STPP, as seen in sodium alginate-chitosan composite films where TS decreased from 30.23 ± 2.08 to 25.60 ± 1.22 MPa. nih.gov

Elongation at Break (%E): This measurement indicates the flexibility of a film, representing the percentage of change in length before it fractures. ijisrt.com A higher elongation value signifies greater flexibility, which is desirable for packaging applications. ijisrt.com The effect of STPP on elongation can vary. While it can increase tensile strength, it may lead to a decrease in elongation, indicating a more rigid and less flexible film. ijisrt.comijisrt.com For example, in cassava peel starch films, higher starch concentrations, which contribute to higher tensile strength, result in lower elongation. ijisrt.com Conversely, a study on sodium alginate-chitosan composite films showed an increase in elongation at break from 11.50 ± 1.49 % to 15.88 ± 2.14 % with the incorporation of STPP. nih.gov

The interplay between tensile strength and elongation is a critical factor in film design. Often, an inverse relationship is observed, where an increase in strength leads to a decrease in flexibility. ijisrt.com The specific effects of STPP depend on the polymer matrix, the concentration of STPP, and the presence of other components like plasticizers.

Table 1: Effect of STPP on Mechanical Properties of Various Films

Film Type	Effect on Tensile Strength	Effect on Elongation at Break	Reference
Sodium Alginate-Chitosan Composite	Decrease (30.23 to 25.60 MPa)	Increase (11.50% to 15.88%)	nih.gov
Cassava Peel Starch	Improves film matrix	Decreases with higher starch concentration	ijisrt.comijisrt.com
Chitosan/Poly(vinyl alcohol)	Increase (4.9 MPa to 29.4 MPa with 2% to 10% STPP)	Increase (10.2% to 17.2% with 2% to 10% STPP)	mdpi.com
Chinese Yam Starch (with STMP)	Increase	Affected by propylene (B89431) oxide content	tandfonline.com
Natural Rubber-based (ionically cured)	15.32 MPa	868%	expresspolymlett.com

Water vapor permeability (WVP) and moisture content are critical properties for films, especially in food packaging, as they relate to the material's ability to control moisture transfer and its dimensional stability.

Water Vapor Permeability (WVP): WVP measures the rate at which water vapor can pass through a material. A low WVP is desirable for packaging applications to protect the contents from moisture. mdpi.com The standard cup method (ASTM E96) is a common technique for determining the water vapor transmission rate (WVTR), which is then used to calculate WVP. mdpi.com The effect of STPP on WVP can be complex. In some cases, STPP cross-linking can lead to a denser polymer matrix, which may reduce water vapor diffusion. rsc.org However, in other systems, such as sodium alginate-chitosan composite films, the incorporation of STPP led to an increase in water permeation from 0.364 ± 0.010 to 0.521 ± 0.021 g·mm/(m²·h·kPa). nih.gov

Moisture Content: This refers to the amount of water present in the film. It is typically determined by measuring the weight loss of a film sample after drying in an oven at a specific temperature (e.g., 105 °C) for a set duration. researchgate.netnih.gov The moisture content can influence the mechanical properties and dimensional stability of the film. For instance, in sodium alginate-chitosan composite films, the addition of STPP resulted in an increased moisture content from 25.98 ± 0.20 % to 28.12 ± 0.17 %. nih.gov

Table 2: Influence of STPP on Water-Related Properties of Films

Film Type	Effect on Water Vapor Permeability/Transmission	Effect on Moisture Content	Reference
Sodium Alginate-Chitosan Composite	Increase in water permeation	Increase (25.98% to 28.12%)	nih.gov
Phosphorylated Arenga Starch	Lowest WVTR at 5.0% STPP concentration	Highest at 3.0% PAS concentration (0.22%)	researchgate.net
Lesser Yam Starch	WVTR increases with higher STPP concentration	-	researcherslinks.com
Citric Acid Cross-linked Starch	Reduced WVTR	-	rsc.org

Chemical Analysis and Ion Quantification

Accurate quantification of specific ions is essential for understanding the chemical interactions and composition of systems containing this compound.

Methods for determining phosphorus and calcium are crucial in various applications, from food analysis to water treatment.

Elemental Phosphorus: The determination of total phosphorus often involves converting all phosphorus forms into dissolved orthophosphate, which is then measured colorimetrically. edgeanalytical.com One common method is the semi-automated colorimetric method where ammonium (B1175870) molybdate (B1676688) and antimony potassium tartrate react with orthophosphate in an acidic medium to form a blue-colored complex. epa.gov Another approach is the quinoline (B57606) phosphomolybdate gravimetric method, which involves the precipitation of phosphoric acid. feedphosphates.org

Calcium Ion Concentration: In systems containing STPP, the determination of calcium ion concentration is important due to STPP's ability to chelate calcium ions. atamanchemicals.com A study on pure calcium aluminate cement used plasma absorption spectroscopy to measure the concentration of Ca²⁺ in a filtrate after treatment with STPP solutions. mdpi.com The results showed that increasing the STPP addition from 0% to 0.2% decreased the Ca²⁺ concentration from 538 mg/mL to 79.14 mg/mL, demonstrating the chelating effect of STPP. mdpi.com Another method involves using a buffer solution and an indicator like acid chromium blue K-naphthol green B, followed by titration with a disodium (B8443419) edetate standard solution to determine the total calcium and magnesium ion content. google.com

Ion chromatography (IC) is a powerful and widely used technique for the separation and quantification of various ions, including fluoride (B91410), in complex matrices like toothpaste.

Fluoride Quantification: IC provides a reliable and sensitive method for determining fluoride content in dental products. thermofisher.com It can simultaneously analyze multiple anions, such as fluoride, chloride, sulfate (B86663), phosphate, and monofluorophosphate, in a single run. nih.gov Modern IC methods, often coupled with mass spectrometry, allow for the fast and accurate determination of active anionic ingredients in products like toothpaste. researchgate.net The United States Pharmacopeia National Formulary (USP-NF) has moved towards IC-based methods for fluoride analysis in dental gels, recognizing their accuracy and reliability over older techniques like potentiometric titration. thermofisher.com

In Vitro and In Vivo Study Methodologies

In vitro and in vivo studies are essential for evaluating the efficacy and biological effects of this compound in various applications, particularly in dental care.

In Vitro Studies: These studies are conducted in a controlled laboratory setting, often using models that mimic biological systems. For example, the stain removal efficacy of STPP has been evaluated in vitro using bovine enamel specimens. abstractarchives.comheraldopenaccess.us In these studies, enamel specimens are stained and then brushed with slurries containing different concentrations of STPP to measure the extent of stain removal. abstractarchives.com Another in vitro approach involves studying the adsorption and desorption of dietary chromogens and salivary proteins on hydroxyapatite (B223615) (HA) powder in the presence of STPP to understand its mechanism in preventing and removing dental stains. nih.govresearchgate.net The antifungal activity of STPP has also been assessed in vitro against various Candida species. nih.gov

In Vivo Studies: While this article focuses on analytical methodologies and not clinical outcomes, it is important to note that in vivo trials are the next step to confirm the findings from in vitro studies. These studies involve human subjects and are designed to evaluate the performance of STPP-containing products in a real-world setting. For instance, in vivo trials have been conducted to assess the extrinsic stain removal efficacy of dentifrices containing STPP. researchgate.net Animal studies have also been used to assess the toxicological profile of STPP, with repeated dose toxicity studies in rats showing effects like retarded growth and renal calcification at high doses. heraproject.com

Biodegradation Assessment in Controlled Environments (In Vitro)

The assessment of this compound's biodegradation in controlled laboratory settings is crucial for understanding its environmental fate. As an inorganic substance, traditional biodegradation studies are not directly applicable. heraproject.com However, STPP undergoes hydrolysis, breaking down into orthophosphate, which can then be assimilated by microorganisms. heraproject.com

In vitro degradation studies often involve incubating STPP in various aqueous solutions and monitoring its transformation. For instance, the hydrolysis of STPP has been investigated in sterile aqueous buffers at different pH levels (3, 4, 5, and 7) and temperatures (ranging from 40 to 70°C). heraproject.com The degradation of triphosphate can exhibit pseudo-first-order reaction kinetics. europa.eu

Studies have also explored the degradation of materials where STPP is used as a cross-linker, such as in chitosan-based microparticles. In these experiments, the microparticles are placed in a phosphate-buffered saline (PBS) solution, and changes in mass, pH, and morphology are monitored over an extended period. scirp.orgtandfonline.comnih.gov For example, chitosan-tripolyphosphate beads have been studied for their degradation at pH 6.5 and 7.4 over 12 months, with mass loss being a key parameter. tandfonline.com Scanning electron microscopy (SEM) is a common technique used to observe the surface and bulk morphology of these materials during the degradation process. scirp.orgnih.gov

The rate of hydrolysis can be influenced by microbial activity. Studies using lake water have shown that the addition of glucose, which stimulates microbial activity, increases the rate of STPP hydrolysis to orthophosphate. heraproject.com

Table 1: In Vitro Degradation of Chitosan-TPP Beads

pH	Time (months)	Dry Mass Loss (%)
7.4	12	~41%
6.5	8	100% (complete degradation)

This table is based on data from a study on the in vitro degradation of chitosan-tripolyphosphate beads. tandfonline.com

Animal Models for In Vivo Biodegradation and Toxicity

Animal models are instrumental in evaluating the in vivo biodegradation and potential toxicity of this compound. Repeated dose toxicity studies in rats have been conducted via the oral route. High doses of STPP have been shown to cause effects such as retarded growth, anemia, and renal calcification. heraproject.com However, a long-term two-year study in rats found no toxic effects at doses up to 0.5% in the diet, which was used to establish a systemic No-Observed-Effect Level (NOEL) of 225 mg/kg/day. heraproject.com

Studies in mice have investigated the interaction of STPP with other substances, such as cadmium. These studies have tracked the gastrointestinal absorption, tissue deposition, and excretion of cadmium when administered with STPP. atamanchemicals.com In some cases, STPP was found to increase the toxicity of cadmium when administered subcutaneously, leading to histological changes in the liver. atamanchemicals.com

In vivo biodegradation studies of materials cross-linked with STPP, such as chitosan-tripolyphosphate beads, have been performed in Wistar rats. tandfonline.com These studies involve implanting the beads and observing the tissue response and the degradation of the implant over several months. tandfonline.com Such experiments have shown no signs of fibrotic capsule formation around the implanted beads. tandfonline.com

Toxicity studies of chitosan nanoparticles cross-linked with this compound have also been conducted in albino rabbits to examine any potential toxic effects and their distribution in the body. mdpi.com These studies, following OECD guidelines, have shown no harmful impact at the cellular level on vital organs. mdpi.comacs.org

Histomorphometric Analysis in Biological Studies

Histomorphometric analysis is a quantitative method used to objectively measure tissue features and assess damage or changes caused by substances like STPP or materials containing it. pjoes.comnih.gov This technique is particularly valuable in understanding the biological response to implanted materials.

In studies involving the implantation of chitosan-tripolyphosphate beads in rats, histomorphometric analysis has been used to quantify the in vivo biodegradation. tandfonline.com This involves microscopic examination of tissue sections to measure the extent of bead degradation and the surrounding tissue response. For instance, after six months of implantation, the biodegradation of different bead formulations was quantified, showing varying degradation rates. tandfonline.com

Histomorphometric analysis has also been employed in studies of bone regeneration where materials containing calcium phosphate are used. researchgate.netmdpi.commdpi.com While not directly focused on STPP, these studies demonstrate the methodology of quantifying new bone formation and tissue integration, which is relevant for biomaterials where STPP might be a component. mdpi.commdpi.com For example, parameters like bone area, trabecular width, and osteoclast number can be measured to assess the effects of a substance on bone structure. nih.gov

The analysis can reveal cellular responses, such as the presence of monocyte-macrophage system cells around residual biomaterial, indicating degradation. mdpi.com It provides a numerical basis for evaluating tissue damage and the biocompatibility of implanted materials. pjoes.com

Table 2: In Vivo Biodegradation of Chitosan-TPP Beads in Rats (6 months)

Bead Type	Biodegradation (%)
Chitosan-TPP (C)	~85%
Alginate-coated (CA)	~50%

This table is based on histomorphometric analysis from an in vivo study. tandfonline.com

Microbiological Assay Techniques for Antimicrobial Activity Assessment

Microbiological assays are fundamental in determining the antimicrobial potency of substances like this compound. uspnf.comsrmist.edu.innihs.go.jp These assays compare the inhibition of microbial growth by the test substance with that of a known standard. srmist.edu.in Two common methods are the cylinder-plate (or agar (B569324) diffusion) assay and the turbidimetric (or tube) assay. uspnf.comsrmist.edu.in

The antimicrobial activity of STPP has been evaluated against various bacteria, including those relevant to food spoilage and oral health. nih.govresearchgate.net For instance, the agar dilution method has been used to determine the Minimum Inhibitory Concentration (MIC) of STPP against oral pathogenic bacteria like Fusobacterium nucleatum, Porphyromonas gingivalis, and Prevotella intermedia. nih.gov The MIC is defined as the lowest concentration that inhibits visible bacterial growth on an agar plate. nih.gov

Time-kill assays are also employed to assess the bactericidal effect of STPP. researchgate.net These assays involve exposing a bacterial culture to a specific concentration of the antimicrobial agent and measuring the number of viable cells over time. researchgate.net

The antimicrobial effect of STPP is often attributed to its ability to sequester metal ions from the bacterial cell wall, which can interfere with cell division and suppress growth. researchgate.netvup.sk Scanning electron microscopy (SEM) can be used to visualize the physical disruption of bacterial membranes caused by STPP treatment. researchgate.net

Studies have shown that STPP can effectively inhibit the growth of various Gram-positive and Gram-negative bacteria. nih.govnih.gov The effectiveness can vary depending on the bacterial strain and the culture conditions. nih.gov

Table 3: Minimum Inhibitory Concentrations (MICs) of STPP against Oral Bacteria

Bacterial Species	MIC (%)
Fusobacterium nucleatum ATCC 23726	0.1
Porphyromonas gingivalis ATCC 53977	0.075
Prevotella intermedia ATCC 49046	0.075

This data is from an agar dilution method study. nih.gov

Regulatory Frameworks and Policy Implications for Sodium Tripolyphosphate

International and National Regulations Governing Sodium Tripolyphosphate Use

Regulatory bodies across the globe have established specific rules for the application of this compound, particularly within the food industry. These regulations are designed to ensure consumer safety and standardized trade practices.

In the United States, this compound is classified as a multipurpose food substance that is "Generally Recognized As Safe" (GRAS) by the Food and Drug Administration (FDA). foodadditives.netecfr.gov This designation permits its use in food provided it adheres to Good Manufacturing Practices (GMP). foodadditives.netpalvifze.comatamanchemicals.com The FDA maintains a list of GRAS substances, which includes this compound, under Title 21 of the Code of Federal Regulations (CFR). fda.govfda.gov The GRAS status indicates a scientific consensus on the safety of the substance for its intended use, which for STPP includes functioning as a sequestrant, texturizer, and thickener. foodadditives.netatamanchemicals.com The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also approved STPP for these purposes. foodadditives.net

The GRAS system allows for substances to be used in food without undergoing the more rigorous pre-market approval process required for food additives. nih.gov However, the FDA can reevaluate the status of a GRAS substance if new scientific evidence emerges. nih.gov

In the European Union, food additives are identified by an "E number." this compound is designated as E451(i). foodadditives.netfood.gov.uk This numbering system provides a standardized way to label and regulate additives across EU member states. wikipedia.org The European Food Safety Authority (EFSA) is responsible for assessing the safety of food additives. wikipedia.org

The use of E451(i) is authorized under Regulation (EC) No 1333/2008, which lists approved food additives. food.gov.uklegislation.gov.uk Specific purity criteria for all authorized additives, including STPP, are detailed in Commission Regulation (EU) No 231/2012. fsai.ie These regulations ensure that once an additive is authorized, it can be marketed throughout the EU, provided it meets the established standards. fsai.ie For example, E451 is permitted for use in products like salted fish of the Gadidae family and as a carrier for certain colors. foodadditives.net

Environmental Policies and Their Impact on this compound Utilization

The primary environmental concern associated with this compound is its role in eutrophication when released into water systems, largely from detergents. businesschemistry.orgwikipedia.org This has prompted significant policy interventions worldwide.

Eutrophication is the enrichment of water bodies with nutrients, which can cause harmful algal blooms that deplete oxygen and harm aquatic life. businesschemistry.orgwikipedia.org Phosphates from detergents are a significant contributor to this problem. panda.org In response, many countries and regions have implemented bans or restrictions on phosphates in detergents.

United States: A national ban on phosphates in laundry detergents has been in effect since 1993. cbntt.org By 2012, 18 states had also restricted phosphates in household dishwasher detergents to no more than 0.5% phosphorus. wikipedia.orgcbntt.org

European Union: The EU implemented a ban on phosphates in consumer laundry detergents, effective June 30, 2013, limiting phosphorus to less than 0.5 grams per standard wash. cbntt.orgdanube-region.eu Similar restrictions for consumer automatic dishwasher detergents took effect on January 1, 2017. panda.orgcbntt.org

Canada: Canada banned certain phosphates in detergents in 2011. wikipedia.org

China: Major coastal provinces have banned the sale and use of detergents containing more than 1.1% phosphate (B84403) in drinking water source protection areas. cbntt.org

Other Nations: Japan and South Korea banned phosphates in laundry detergents in the 1980s. cbntt.org Brazil and Paraguay have also imposed restrictions. cbntt.org

These policies represent a command-and-control approach to pollution, directly prohibiting or limiting the use of a problematic substance. aeaweb.org

The effectiveness of phosphate detergent bans has been a subject of ongoing assessment. Studies have shown that these policies can lead to a significant reduction in the amount of phosphorus entering wastewater treatment plants. For instance, an evaluation of the Swiss ban reported a 30-40% reduction in phosphorus arriving at sewage facilities. cloudfront.net Similarly, research in the U.S. indicated that a detergent ban could lower phosphorus concentrations by as much as 50%. cloudfront.net

Regulatory Compliance and Industry Practices for this compound

Industries that manufacture or use this compound must navigate these varied regulatory landscapes. Compliance involves adhering to specific quality standards and manufacturing practices.

In the food industry, compliance is centered on adhering to Good Manufacturing Practices (GMP) and using STPP only within the prescribed limits set by bodies like the FDA and EFSA. palvifze.com This ensures that the final product is safe for consumption.

For technical applications, such as in detergents or water treatment, different sets of standards apply. In India, for example, manufacturers of technical grade this compound must obtain certification from the Bureau of Indian Standards (BIS) and comply with Indian Standard IS 6100:1984. alephindia.inevtlindia.com This standard specifies parameters for purity, granularity, and impurity limits to ensure the product's quality and safety in industrial applications. evtlindia.com China has also implemented standards like HG/T 5563-2019 for this compound used as a water treatment agent. cdhgjt.com

The detergent industry has largely adapted to phosphate restrictions by developing and marketing phosphate-free alternatives. cloudfront.net This shift demonstrates a market response to regulatory pressure, with companies investing in innovative products to maintain performance while complying with environmental mandates. cloudfront.net

Data Tables

Table 1: International Regulations on this compound in Food

Regulatory Body	Jurisdiction	Designation	Status	Key Regulation/Standard
FDA	United States	This compound	Generally Recognized As Safe (GRAS)	21 CFR 182.1810, 182.6810
EFSA	European Union	E451(i)	Approved Food Additive	Regulation (EC) No 1333/2008
JECFA	International	This compound	Approved Additive	Codex Alimentarius Standards

Table 2: Overview of Policies on Phosphates in Detergents

Jurisdiction	Policy Type	Scope	Effective Date	Phosphorus Limit
United States	Ban	Laundry Detergent	1993	Banned
United States (18 States)	Restriction	Dishwasher Detergent	2012	< 0.5%
European Union	Ban/Restriction	Laundry Detergent	2013	< 0.5g / wash
European Union	Restriction	Dishwasher Detergent	2017	< 0.3g / wash
Canada	Ban	Certain Detergents	2011	N/A
China (Certain Provinces)	Ban/Restriction	All Detergents	Varies	< 1.1%

Adherence to Chemical Regulations (e.g., REACH, CLP)

In the European Union, this compound is subject to two primary regulatory frameworks: REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) and CLP (Classification, Labelling and Packaging).

REACH (Regulation (EC) No 1907/2006): This regulation aims to protect human health and the environment from risks posed by chemicals. Under REACH, companies that manufacture or import STPP into the EU in quantities of one tonne or more per year must register it with the European Chemicals Agency (ECHA). acte-international.com The registration process requires the submission of a technical dossier containing information on the substance's properties and hazards.

The registration for pentasodium triphosphate (STPP) was submitted jointly by a consortium of European manufacturers established in 2008. reachcentrum.eu This joint submission, which includes a comprehensive chemical safety report (CSR), was first submitted to ECHA in February 2010 and subsequently updated. reachcentrum.eu The substance is registered for manufacture and/or import into the European Economic Area at a volume of 100,000 to 1,000,000 tonnes per year. europa.eu The registration number assigned to STPP is 01-2119430450-54. fishersci.fr This registration ensures that the risks associated with its use are understood and managed. acte-international.com

CLP (Regulation (EC) No 1272/2008): The CLP regulation aligns the EU system of classification, labelling, and packaging of chemical substances and mixtures with the Globally Harmonised System (GHS). According to the information provided by companies to ECHA in REACH registrations, STPP has not been classified for any hazards. europa.eu Consequently, under CLP regulations, no specific hazard pictograms or signal words are required on its labelling. fishersci.frmoellerchemie.com This indicates that, based on current data, the substance does not meet the criteria for classification as hazardous. moellerchemie.comlobachemie.com

Good Manufacturing Practices (GMP+) in this compound Production and Application

Good Manufacturing Practices (GMP) are a set of standards that ensure products are consistently produced and controlled according to quality standards. safetyculture.comwho.int These practices are critical in the chemical industry to minimize risks such as contamination and to ensure product safety and quality. sampanenterprises.com GMP covers all aspects of production, from raw materials, premises, and equipment to the training and hygiene of staff. safetyculture.comchemanager-online.com

For this compound, adherence to GMP is particularly important given its diverse applications, including in food and animal feed.

Food Grade STPP: When used as a food additive, STPP must be produced in accordance with GMP. atamanchemicals.com The U.S. Food and Drug Administration (FDA) recognizes food-grade STPP as Generally Recognized as Safe (GRAS) when used in line with good manufacturing practices. foodadditives.net This ensures that the quantity added to food does not exceed the amount reasonably required to accomplish its intended technical effect. atamanchemicals.com

Feed Grade STPP: In the animal feed industry, the GMP+ Feed Certification scheme is an international standard for feed safety. gmpplus.org STPP intended for use in animal feed is admitted under regulations such as (EC) 68/2013 and must meet the requirements of feed hygiene regulations like (EC) 183/2005. aako.nl GMP+ certification integrates principles of HACCP (Hazard Analysis and Critical Control Points) and is based on ISO 22000, creating a uniform chain of safety from production to consumption. gmpplus.org

The core principles of GMP in STPP production include stringent quality management, process validation, thorough documentation, and control of raw materials to ensure the final product meets the required purity and safety specifications for its intended use. chemanager-online.comappluslaboratories.com

Societal and Economic Dimensions of this compound Regulation

Regulations targeting phosphates, driven primarily by environmental concerns, have had significant societal and economic consequences. These range from shifts in consumer behavior to substantial impacts on the global phosphate industry.

Consumer Perceptions and Market Responses to Phosphate-Free Alternatives

The identification of phosphates as a contributor to the eutrophication of water bodies led to a significant shift in consumer perception and government policy. businesschemistry.org Eutrophication, an over-enrichment of water with nutrients, can cause algal blooms that deplete oxygen and harm aquatic life. businesschemistry.orginnovations-report.com This environmental concern became a major driver for the development and marketing of phosphate-free products, particularly detergents.

Growing environmental awareness has led a substantial portion of consumers to actively seek out eco-friendly cleaning products. marketresearchfuture.compristinemarketinsights.com Studies and market trends indicate that many consumers are willing to pay a premium for sustainable detergents, such as those with phosphate-free formulations. mdpi.com For instance, a significant trend in the washing powder market is the preference for environmentally friendly products, with reports indicating that roughly 40% of consumers actively look for phosphate-free and biodegradable options. globalgrowthinsights.com In some markets, a majority of consumers have expressed positive intentions toward purchasing phosphate-reduced products. ucc.ie

The market has responded robustly to this change in consumer preference and regulatory pressure. The global market for phosphate-free detergents is experiencing steady growth, with a projected compound annual growth rate (CAGR) of around 3.8% to 3.9%. datainsightsmarket.commarketresearchreports.com This growth is fueled by:

Increasing consumer awareness of the environmental impact of phosphates. datainsightsmarket.com

Stringent government regulations aimed at reducing phosphate pollution. datainsightsmarket.com

A general rise in demand for sustainable and eco-friendly products. marketresearchfuture.com

This has led detergent manufacturers to reformulate their products, replacing STPP with alternatives like polymers and enzymes to maintain cleaning performance without the associated environmental impact. innovations-report.compristinemarketinsights.com

Impact on the Phosphate Industry and Related Sectors

The reduction and, in many regions, elimination of phosphates from household detergents has had a direct and significant impact on the phosphate industry. businesschemistry.org Since household cleaning applications once accounted for a large portion of STPP use, the regulatory changes and market shifts led to a considerable reduction in demand for this chemical. heraproject.com

Interactive Data Tables

Table 1: Global Phosphate-Free Detergent Market Growth Data based on market forecasts.

Forecast Period	Projected CAGR	Key Growth Drivers
2025-2033	3.9% datainsightsmarket.com	Environmental concerns, consumer awareness, government regulations. datainsightsmarket.com
2024-2031	3.8% marketresearchreports.com	Increase in online sales channels, demand for eco-friendly solutions. marketresearchreports.com

Table 2: this compound (STPP) Regulatory Details (EU)

Regulation	Details	Status for STPP
REACH	Registration required for substances manufactured/imported >1 tonne/year. acte-international.com	Registered with ECHA. Registration number: 01-2119430450-54. reachcentrum.eufishersci.fr
CLP	Classification, Labelling, and Packaging of substances and mixtures. europa.eu	Not classified as hazardous; no hazard label required. europa.eufishersci.fr

Emerging Research and Future Directions for Sodium Tripolyphosphate

Innovations in Synthesis and Sustainable Production of Sodium Tripolyphosphate

The production of this compound (STPP) is undergoing significant innovation, driven by the need for more sustainable and efficient manufacturing processes. researchandmarkets.com Traditionally, STPP is produced via a two-stage "classic spray method," which involves the neutralization of phosphoric acid followed by spray drying and calcination. d-nb.infoagchemigroup.eu However, this method is energy-intensive due to the need to dry diluted phosphoric acid. d-nb.inforesearchgate.net

A key innovation is the development of a dry, single-stage method . d-nb.inforesearchgate.net This process utilizes concentrated phosphoric acid and integrates drying and calcination into a single step within a rotary kiln. d-nb.info Research indicates that this method is more energy-efficient and, therefore, more cost-effective and environmentally friendly. agchemigroup.euresearchgate.net Studies comparing the two methods have shown the dry, single-stage process to be the more advantageous technological variant. d-nb.infoagchemigroup.eu

Further refinements to the dry, single-stage method include the recycling of STPP fines back into the process. agchemigroup.euresearchgate.net This recycling step improves the flow rate of the material, prevents powder agglomeration, and facilitates transport within the kiln. researchgate.net These innovations not only reduce energy consumption and waste but also enhance the purity and yield of the final product. researchandmarkets.com The overarching goal of these advancements is to align STPP production with increasingly stringent environmental regulations and sustainability initiatives. researchandmarkets.com

Production Method Comparison

Feature	Classic Spray Method	Dry, Single-Stage Method
Process	Two-stage: Neutralization, spray drying, then calcination d-nb.infoagchemigroup.eu	Single-stage: Neutralization, drying, and calcination in one step d-nb.info
Energy Consumption	Higher, due to drying diluted phosphoric acid d-nb.inforesearchgate.net	Lower agchemigroup.euresearchgate.net
Cost-Effectiveness	Less cost-effective	More cost-effective agchemigroup.eu
Environmental Impact	Higher environmental impact	Lower environmental impact agchemigroup.eu

| Key Innovation | Traditional standard method | Use of concentrated phosphoric acid and STPP recycling d-nb.inforesearchgate.net |

Advanced Understanding of Structure-Function Relationships in this compound Systems

Recent research has provided a more detailed understanding of the relationship between the structure of this compound and its functionality in various applications. STPP exists in two anhydrous crystalline forms, Phase I and Phase II, which are formed at different temperatures and exhibit distinct properties. icm.edu.pl Phase I is the high-temperature form, while Phase II is the low-temperature form. icm.edu.pl

The unique structure of the tripolyphosphate anion, consisting of three linked phosphate (B84403) tetrahedra, allows it to chelate metal ions like calcium and magnesium, which is fundamental to its role as a water softener in detergents. icm.edu.plwelltchemicals.com The effectiveness of STPP is also influenced by its interaction with other molecules. For instance, in food systems, STPP interacts with proteins to improve water retention and texture. foodadditives.netmdpi.com Studies have shown that STPP can increase the negative charge on protein surfaces, leading to enhanced electrostatic repulsion between protein molecules, which in turn improves their solubility and emulsifying properties. nih.gov

Advanced analytical techniques are being used to probe these interactions at a molecular level. mdpi.comglobalgrowthinsights.com For example, research on phosphorylated wheat gluten has demonstrated that the introduction of phosphate groups via STPP alters the protein's secondary structure, leading to improved functional properties like solubility, emulsification, and thermal stability. nih.gov Similarly, studies on low-moisture extruded proteins show that STPP increases the denaturation of proteins and enhances protein-starch interactions, improving the product's physical and chemical properties. nih.gov This deeper understanding of structure-function relationships is crucial for optimizing the performance of STPP in existing applications and for developing new ones.

Development of Novel Applications and Optimized Performance of this compound

Research continues to uncover novel applications for this compound beyond its traditional uses in detergents and food processing. One emerging area is its use as a corrosion inhibitor for mild steel in acidic environments. researchgate.netresearch-nexus.netinoe.ro Studies have shown that STPP can achieve a high inhibition efficiency by forming a protective film on the metal surface through a process of adsorption. research-nexus.netinoe.ro This inhibition is of a mixed anodic-cathodic nature, making it quite effective. researchgate.netresearch-nexus.net

In the pulp and paper industry, STPP is being used to enhance efficiency and sustainability. chemtradeasia.sg It acts as a dispersing agent for cellulose (B213188) fibers, leading to smoother paper surfaces and improved printability. chemtradeasia.sg Additionally, it optimizes the bleaching process, reducing the consumption of chemicals and energy. chemtradeasia.sg

The performance of STPP is also being optimized in its established applications. In the food industry, its ability to retain moisture and improve the texture of meat and seafood products is well-documented. foodadditives.net In detergent formulations, it continues to be a highly effective builder that enhances the cleaning performance of surfactants. stppgroup.com The development of high-purity grades of STPP allows for more precise control over its function in various industrial processes. researchandmarkets.com

Emerging Applications of STPP

Application Area	Function	Benefit
Corrosion Inhibition	Forms a protective film on mild steel research-nexus.netinoe.ro	Prevents corrosion in acidic environments researchgate.netresearch-nexus.net
Pulp and Paper	Acts as a fiber dispersant and bleaching enhancer chemtradeasia.sg	Improves paper quality and reduces chemical/energy use chemtradeasia.sg
Industrial Cleaners	Serves as a scale inhibitor and grease remover foodadditives.netframer.app	Enhances cleaning efficiency and process performance framer.app

| Ceramics | Functions as a dispersing agent and viscosity modifier chemger.com | Improves the properties of ceramic glazes and bodies chemger.com |

Research into Synergistic Combinations of this compound with Other Additives

A significant area of current research focuses on the synergistic effects of combining this compound with other additives to enhance performance in various applications. These combinations can often lead to improved efficacy and can sometimes reduce the total amount of additives needed.

In the food industry, the synergistic effect of STPP and sodium chloride (NaCl) is well-established for improving moisture retention and textural properties in meat and seafood products. researchgate.netupm.edu.mythaiscience.info The combination is more effective at binding moisture than either additive used alone. researchgate.net Research has also explored the combination of STPP with other additives like sodium bicarbonate and microbial transglutaminase in shrimp processing, which has shown positive effects on water holding capacity and cooking loss. myfoodresearch.com

In the realm of detergents, a notable discovery is the synergistic effect of STPP when combined with the chelating agents methylglycinediacetic acid (MGDA) and glutamic acid N,N-diacetic acid (GLDA). google.com This combination has been found to be particularly effective in removing tea and coffee stains in carbonate-based detergents. google.com The synergy allows for a lower total concentration of these complexing agents to achieve the desired cleaning effect. google.com

Furthermore, research indicates that STPP can enhance the performance of other detergent components like surfactants and enzymes. stppgroup.com This ability to work in concert with other ingredients underscores the versatility and continued importance of STPP in complex formulations.

Exploration of Next-Generation Alternatives to this compound

Driven by environmental concerns, particularly the role of phosphates in the eutrophication of waterways, there is extensive research into finding effective, biodegradable, and sustainable alternatives to STPP. wikipedia.orgjungbunzlauer.com

Biodegradable Detergent Builders and Food Additives

A primary focus for STPP replacement in detergents is on biodegradable builders. Several promising alternatives have been identified and are in use. These include:

Citrates: Derived from citric acid, these are biodegradable and non-toxic, making them an environmentally friendly option. welltchemicals.comyeserchem.com

Zeolites: These are aluminosilicates that function as ion-exchange agents, primarily removing calcium ions from hard water. They are often used in combination with other builders like polycarboxylates. yeserchem.commst.dkumt.edu.pk

Polycarboxylates: These polymers are effective chelating agents and are often used in phosphate-free detergent formulations. yeserchem.commst.dk

Aminocarboxylates: Newer, biodegradable chelating agents like IminoDiSuccinate (IDS), Methyl Glycine Diacetic Acid (MGDA), and Glutamic acid Diacetic Acid (GLDA) are emerging as effective, though sometimes more expensive, alternatives. mst.dksphinxsai.com GLDA, in particular, is derived from a renewable feedstock (monosodium glutamate). sphinxsai.com

Sodium Gluconate: Produced through the fermentation of renewable resources, sodium gluconate is a biodegradable chelating agent. jungbunzlauer.com

In the food industry, while STPP is valued for its functional benefits, alternatives are also being explored. However, finding a single compound that replicates all of STPP's functionalities remains a challenge.

Comparison of STPP Alternatives in Detergents

Alternative	Type	Key Features
Citrates	Organic Acid Salt	Biodegradable, non-toxic welltchemicals.comyeserchem.com
Zeolites	Aluminosilicate	Effective calcium ion remover, often used with co-builders yeserchem.commst.dk
Polycarboxylates	Polymer	Effective chelating agent yeserchem.commst.dk
IDS, MGDA, GLDA	Aminocarboxylate	Biodegradable, strong chelating agents mst.dksphinxsai.com

| Sodium Gluconate | Organic Salt | Biodegradable, from renewable resources jungbunzlauer.com |

Novel Surfactants and Enzymes as Functional Substitutes

Another strategy for replacing STPP involves reformulating products with novel surfactants and enzymes that can perform some of the functions of a builder. yeserchem.com

Novel Surfactants: The development of "green" or biosurfactants, derived from microbial or plant sources, offers a sustainable alternative to traditional petroleum-based surfactants. nih.govacs.org These can be designed to be more effective in hard water, reducing the need for a water-softening builder. Sugar-based surfactants, for example, are gaining popularity due to their performance and environmental compatibility. nih.gov A novel class of nonionic surfactants synthesized from plant-derived xyloglucan (B1166014) has also shown promise. oup.com

Enzymes: Modern detergent formulations often include a cocktail of enzymes, such as proteases, amylases, lipases, and cellulases, to break down specific types of stains. google.comgoogle.com Increasing the enzyme content or using more robust enzymes can compensate for the reduced cleaning performance that can occur when STPP is removed. umt.edu.pk Research has shown that sodium oxalate-based detergents containing enzymes can outperform formulations with traditional builders like STPP and zeolite. researchgate.net The stability and activity of these enzymes in the presence of various surfactants is a critical area of ongoing research. google.comresearchgate.net

The development of these alternatives often requires a complete reformulation of the product, balancing the performance of the new ingredients to achieve the desired outcome without STPP. yeserchem.comumt.edu.pk

Refinement of Environmental Risk Assessment Models for this compound

Current environmental risk assessments for this compound primarily focus on its potential to contribute to eutrophication in aquatic environments. goway-china.comwikipedia.orgresearchgate.net These assessments often rely on comparing the Predicted Environmental Concentration (PEC) with the Predicted No-Effect Concentration (PNEC). heraproject.com For STPP, the PEC/PNEC ratio in some local water and sediment compartments has been found to be greater than one, suggesting a potential risk. heraproject.com However, it is also noted that these higher ratios might be a result of using a large assessment factor in the calculations. heraproject.comheraproject.com

A key aspect of STPP's environmental fate is its hydrolysis into orthophosphate, which is then assimilated into the natural phosphorus cycle. wikipedia.orgheraproject.com Some preliminary risk characterizations of the resulting orthophosphate have indicated that it does not present a risk to the aquatic environment, with a PEC/PNEC ratio of less than one in local water compartments. heraproject.comheraproject.com

Future refinements to these models are expected to incorporate more complex, real-world variables. The European Union's Scientific Committee on Toxicity, Ecotoxicity and the Environment (SCTEE) has suggested that a quantitative assessment of eutrophication in relation to phosphorus loads from various sources, including STPP, could be performed using existing experimental and modeling information. europa.eu This could involve "landscape evaluation with probabilistic outcomes for each landscape scenario" to better predict environmental impacts under different conditions. europa.eu

Further research is also planned to refine the aquatic PNEC of STPP itself, with proposals for additional acute toxicity tests on species like Daphnia magna and Ceriodaphnia dubia, and chronic toxicity tests on the most sensitive species if deemed necessary. heraproject.comheraproject.com

Addressing Gaps in Toxicological Data and Long-Term Environmental Monitoring of this compound

While the existing toxicological database for this compound indicates low acute toxicity from ingestion and dermal contact, some knowledge gaps remain. heraproject.comheraproject.com Long-term toxicity studies in rats have not shown evidence of carcinogenic potential. heraproject.comheraproject.com However, there is a recognized need for more comprehensive data on chronic effects and for robust long-term environmental monitoring. heraproject.comnih.gov

Currently, there is a lack of specific monitoring studies for STPP in the environment. heraproject.com Instead, monitoring has focused on total phosphorus concentrations in water bodies. heraproject.com This makes it challenging to distinguish the contribution of STPP from other phosphorus sources like agriculture. researchgate.net

To address these gaps, future research will likely focus on:

Chronic Toxicity: Performing long-term studies on a wider range of organisms to better understand the potential for chronic effects.

Environmental Monitoring: Developing and implementing specific monitoring programs to track the concentration and fate of STPP in various environmental compartments over extended periods. This would provide valuable data for validating and refining risk assessment models.

The following table summarizes some of the identified gaps and future research directions:

Area of Research	Identified Gap	Future Direction
Environmental Monitoring	Lack of specific long-term monitoring data for STPP.	Implement targeted monitoring programs for STPP in water and sediment.
Chronic Aquatic Toxicity	Insufficient data on the long-term effects on aquatic organisms.	Conduct chronic toxicity studies on sensitive aquatic species. heraproject.comheraproject.com
Genotoxicity	Limited data on genotoxic potential in some aquatic species.	Further investigation into the genotoxic effects on non-target aquatic organisms. unilag.edu.ng
Sediment Toxicity	High PEC/PNEC ratio in sediment suggests potential risk.	Refine sediment risk assessments and conduct further sediment toxicity testing. heraproject.com

Integration of Data Science and Modeling in this compound Research

The increasing complexity of environmental and toxicological research necessitates the use of advanced data analysis and modeling techniques. Data science and computational modeling are poised to play a significant role in the future of this compound research. goway-china.com

Potential applications include:

Predictive Modeling: Developing models to better predict the environmental fate and transport of STPP and its hydrolysis products under various environmental conditions. This can help in identifying areas at higher risk of eutrophication.

Quantitative Structure-Activity Relationship (QSAR) Models: While STPP is an inorganic compound, QSAR-like models could be developed to predict the toxicological properties of related polyphosphates.

Machine Learning: Artificial neural networks and other machine learning algorithms have been used to optimize the formulation parameters of chitosan-tripolyphosphate nanoparticles, predicting particle size and yield. researchgate.netijcce.ac.ir Similar approaches could be applied to model the complex interactions of STPP in environmental systems or its effects in biological systems.

Exposure Modeling: Refining human and environmental exposure models by integrating data from multiple sources, including manufacturing data, usage patterns, and environmental monitoring.

For instance, research on chitosan (B1678972)/tripolyphosphate nanoparticles has utilized machine-learning techniques like random forest and artificial neural networks to model the relationship between formulation factors (e.g., concentrations of chitosan and TPP) and nanoparticle properties. ijcce.ac.ir This demonstrates the potential for such data-driven approaches in understanding and predicting the behavior of STPP in various applications.

Interdisciplinary Collaboration in Future this compound Studies

Addressing the multifaceted issues surrounding this compound requires a collaborative approach that integrates expertise from various scientific disciplines. Future research will benefit from increased collaboration between chemists, environmental scientists, toxicologists, data scientists, and policymakers. pcacorp.commskcc.org

Key areas for interdisciplinary collaboration include:

Environmental Science and Chemistry: Jointly studying the hydrolysis kinetics of STPP in different environmental matrices and the subsequent biogeochemical cycling of phosphorus.

Toxicology and Data Science: Combining experimental toxicology data with computational modeling to better predict potential adverse effects and to design more efficient and targeted toxicological studies.

Environmental Policy and Science: Fostering dialogue between scientists and regulatory agencies to ensure that environmental policies regarding phosphate use are based on the most current and comprehensive scientific understanding. researchgate.net This includes evaluating the effectiveness of measures like restrictions on phosphate-containing detergents versus investments in advanced wastewater treatment. europa.euchematephosphates.com

Food Science and Health: In the context of its use as a food additive, collaboration between food scientists and medical researchers is crucial to understand its effects on food properties and human health. researchgate.netnih.govpnfs.or.kr

Such collaborations will be essential for developing a holistic view of the role and impact of this compound, leading to more informed and effective management strategies.

Q & A

Basic: What analytical methods are used to determine phosphorus content in STPP?

Methodological Answer:
Phosphorus content in STPP is quantified using gravimetric and spectrophotometric techniques. The quinoline phosphomolybdate gravimetric method (ISO 3357) involves precipitating phosphorus as quinoline phosphomolybdate and measuring its mass . Alternatively, spectrophotometric analysis at 650 nm after hydrolysis with ammonium molybdate and ascorbic acid is employed, as per GB 1886.335-2021 standards. This method correlates absorbance with phosphorus pentoxide concentration using a calibration curve .

Advanced: How can multi-criteria analysis evaluate STPP production technologies?

Methodological Answer:
Technologies like the dry single-stage method (DSM) and classic spray method (CM) are compared using multi-criteria frameworks:

• Borda Method : Ranks variants based on aggregated scores across criteria (e.g., energy efficiency, cost).
• Analytical Hierarchy Process (AHP) : Assigns weighted priorities to parameters (e.g., process complexity, environmental impact).
• Compromise Programming : Identifies solutions closest to ideal performance across metrics.
  Studies show DSM outperforms CM in energy use and scalability .

Basic: How does pH influence STPP's functionality in aqueous solutions?

Methodological Answer:
STPP’s chelation and buffering capacities are pH-dependent. At pH 4.5–6.5 , STPP stabilizes ionic interactions in solutions, as shown in experiments combining it with sodium chloride and citric acid. Adjusting pH with HCl/NaOH alters its solubility and ionic dissociation, impacting its efficacy in applications like food preservation .

Advanced: How is STPP used to optimize nanoparticle synthesis?

Methodological Answer:
STPP crosslinks chitosan in nanoparticle preparation via ionic gelation. Central Composite Design (CCD) optimizes parameters like STPP concentration and pH. Predictive models validate experimental outcomes (e.g., particle size, drug encapsulation efficiency), with R² > 0.95 indicating robust predictability .

Advanced: How do STPP and sodium chloride interact in mixed solutions?

Methodological Answer:
In combined solutions (e.g., 4.5–4.5% NaCl + STPP), ionic strength and pH adjustments (4.5–6.5) affect STPP’s phosphate group ionization. Conductivity measurements and turbidity assays reveal synergistic effects on stabilization, critical for formulating detergents or food additives .

Advanced: What explains STPP’s superior binding potential compared to other phosphates?

Methodological Answer:
STPP’s binding strength arises from:

• Atomic Radius Ratio : Na⁺ and P₃O₁₀⁵⁻ radii enable optimal electrostatic interactions.
• Hydrogen Bonding : P–O–P bridges form stable networks in hydrated environments.
  X-ray diffraction and thermal analysis confirm these mechanisms in foundry binders .

Basic: What standards govern STPP use in food additives?

Methodological Answer:
GB 1886.335-2021 specifies STPP purity (> 85%), heavy metal limits (e.g., As ≤ 3 mg/kg), and testing protocols (e.g., hydrolysis for phosphorus assay). Compliance ensures safety in emulsification and moisture retention .

Advanced: What statistical methods analyze STPP’s role in composite materials?

Methodological Answer:

• Factorial Design : Tests filler material and STPP concentration effects (e.g., 8–15% STPP in mushroom sausages).
• Duncan Test : Post-hoc analysis identifies significant differences in texture/hardness.
• ANOVA : Validates orthogonal experiment results (e.g., crosslinked starch optimization) .

Advanced: How are specific crystalline forms of STPP synthesized?

Methodological Answer:
Form I (high-temperature phase) and Form II (low-temperature phase) are produced via:

• Dry Single-Stage Method : Direct calcination at 450–500°C.
• Spray Drying : Two-stage crystallization with controlled cooling.
  X-ray phase analysis monitors crystallinity, ensuring >90% phase purity .

Basic: What safety protocols govern STPP exposure in laboratories?

Methodological Answer:

• Medical Monitoring : OSHA 29 CFR 1910.1020 mandates access to exposure records. Symptom tracking (e.g., respiratory irritation) is recommended.
• Protective Action Criteria (PAC) : PAC-1 (9.4 mg/m³), PAC-2 (100 mg/m³), and PAC-3 (620 mg/m³) guide emergency response .